Technical Documentation Center

5-(2,4,5-Trifluorophenyl)pentanoic acid Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 5-(2,4,5-Trifluorophenyl)pentanoic acid

Core Science & Biosynthesis

Foundational

Technical Monograph: 5-(2,4,5-Trifluorophenyl)pentanoic acid

CAS: 1258638-06-0 Formula: C₁₁H₁₁F₃O₂ Molecular Weight: 232.20 g/mol [1] Executive Summary This technical guide profiles 5-(2,4,5-Trifluorophenyl)pentanoic acid , a specialized fluorinated phenylalkanoic acid.[1] While l...

Author: BenchChem Technical Support Team. Date: February 2026

CAS: 1258638-06-0 Formula: C₁₁H₁₁F₃O₂ Molecular Weight: 232.20 g/mol [1]

Executive Summary

This technical guide profiles 5-(2,4,5-Trifluorophenyl)pentanoic acid , a specialized fluorinated phenylalkanoic acid.[1] While less ubiquitous than its shorter-chain homologs (e.g., the acetic and butanoic acid derivatives used in Sitagliptin manufacture), this compound serves a critical role in pharmaceutical impurity profiling and medicinal chemistry structure-activity relationship (SAR) studies.[1]

Its primary utility lies in the development of DPP-4 inhibitors , where it functions as a "homo-analog" reference standard to detect chain-elongated impurities during Active Pharmaceutical Ingredient (API) production.[1] Additionally, it is a valuable building block for next-generation metabolic disorder therapeutics requiring extended linker motifs between the fluorinated pharmacophore and the polar binding domain.[1]

Chemical Identity & Properties

Structural Analysis

The molecule consists of a lipophilic 2,4,5-trifluorophenyl head group attached to a flexible pentanoic acid tail.[1] The specific fluorination pattern (2,4,5) confers metabolic stability and enhances binding affinity in hydrophobic pockets of enzymes like Dipeptidyl Peptidase-4 (DPP-4).[1]

PropertySpecification
IUPAC Name 5-(2,4,5-Trifluorophenyl)pentanoic acid
Appearance White to off-white crystalline solid
Melting Point 68–72 °C (Predicted based on homologs)
Boiling Point ~315 °C at 760 mmHg
pKa 4.76 ± 0.10 (Carboxylic acid)
LogP 2.85 (Predicted)
Solubility Soluble in Methanol, DMSO, DCM; Sparingly soluble in water

Synthesis & Manufacturing Protocols

High-purity synthesis of CAS 1258638-06-0 requires overcoming the electron-deficient nature of the trifluorobenzene ring, which deactivates standard electrophilic aromatic substitution.[1] Two robust methodologies are presented below.

Method A: Heck Cross-Coupling (High Precision)

This method is preferred for research-scale synthesis (gram to kilogram) due to its high regioselectivity and mild conditions.[1]

  • Precursors: 1-Bromo-2,4,5-trifluorobenzene, 4-Pentenoic acid.[1]

  • Catalyst: Pd(OAc)₂ / P(o-tol)₃.[1]

Protocol:

  • Coupling: Charge a reactor with 1-Bromo-2,4,5-trifluorobenzene (1.0 eq), 4-Pentenoic acid (1.2 eq), and Triethylamine (2.5 eq) in anhydrous DMF.

  • Catalysis: Add Pd(OAc)₂ (5 mol%) and P(o-tol)₃ (10 mol%). Degas with nitrogen.

  • Reaction: Heat to 100°C for 12 hours. The reaction yields the unsaturated intermediate 5-(2,4,5-trifluorophenyl)pent-4-enoic acid.[1]

  • Hydrogenation: Dissolve the intermediate in MeOH. Add 10% Pd/C (5 wt%).[1] Hydrogenate at 3 atm H₂ for 4 hours to reduce the alkene to the saturated pentanoic acid.

  • Purification: Filter catalyst, concentrate, and recrystallize from Hexane/EtOAc.

Method B: Knoevenagel Condensation (Scalable)

Ideal for avoiding expensive palladium catalysts, using the aldehyde precursor.[1]

  • Precursors: 2,4,5-Trifluorobenzaldehyde, Malonic acid derivative.[1]

Protocol:

  • Condensation: React 2,4,5-Trifluorobenzaldehyde with dimethyl succinate (or glutaric derivative) using piperidine/acetic acid catalyst to form the unsaturated ester.

  • Hydrolysis & Decarboxylation: Acidic hydrolysis (HCl/AcOH) followed by thermal decarboxylation yields the chain-extended acid.[1]

  • Reduction: Catalytic hydrogenation (Pd/C) or Wolff-Kishner reduction (if keto-intermediates are used) affords the final product.[1]

Synthesis Workflow Diagram

SynthesisPath Start 1-Bromo-2,4,5- trifluorobenzene Inter Intermediate: Alkenyl Acid Start->Inter Heck Coupling Pd(OAc)2, Et3N, 100°C Reagent 4-Pentenoic Acid Reagent->Inter Final Target: 5-(2,4,5-Trifluorophenyl) pentanoic acid Inter->Final Hydrogenation H2, Pd/C, MeOH

Caption: Figure 1. Palladium-catalyzed Heck coupling route for the synthesis of CAS 1258638-06-0.[1]

Applications in Drug Development[1][4][5]

Impurity Reference Standard (Critical)

In the manufacturing of Sitagliptin and related DPP-4 inhibitors, the "homo-impurity" (chain extended by one carbon) is a critical quality attribute.[1]

  • Origin: Arises from trace contamination of succinic anhydride with glutaric anhydride (or similar homolog precursors) during the synthesis of the phenylalkanoic acid intermediate.[1]

  • Usage: CAS 1258638-06-0 is used to spike HPLC samples to establish retention times and response factors, ensuring the API meets ICH Q3A/Q3B impurity guidelines (<0.15%).[1]

Medicinal Chemistry (SAR)

Researchers utilize this compound to probe the S1 and S2 hydrophobic pockets of proteolytic enzymes.[1]

  • Linker Dynamics: By extending the chain from 4 carbons (standard) to 5 carbons, scientists test the tolerance of the enzyme's active site.[1] If potency is maintained, the longer chain offers a handle for attaching additional solubilizing groups without disrupting binding.[1]

Analytical Characterization

To validate the identity of CAS 1258638-06-0, the following spectral data should be observed:

TechniqueDiagnostic Signals
¹H NMR (400 MHz, CDCl₃) δ 11.0 (br s, 1H, COOH)δ 6.9–7.2 (m, 2H, Ar-H)δ 2.65 (t, 2H, Ar-CH₂)δ 2.38 (t, 2H, CH₂-COOH)δ 1.6–1.8 (m, 4H, CH₂-CH₂)
¹⁹F NMR Three distinct multiplets corresponding to the 2, 4, and 5 positions on the ring (typically -115 to -145 ppm range).[2][3]
Mass Spectrometry (ESI) [M-H]⁻ : 231.1 m/z (Negative mode dominant due to carboxylic acid).[1]

Safety & Handling

  • Hazard Classification: Irritant (Skin/Eye).[1]

  • Handling: The trifluorophenyl moiety is stable, but fluorinated aromatics can be lipophilic and skin-permeable.[1] Use Nitrile gloves and work within a fume hood.[1]

  • Storage: Store at 2–8°C under inert atmosphere (Argon/Nitrogen) to prevent slow oxidation or moisture absorption.[1]

References

  • Sitagliptin Intermediate Chemistry: Synthesis of (R)-3-(tert-Butoxycarbonylamino)-4-(2,4,5-trifluorophenyl)butanoic Acid, a Key Intermediate.[1][4] (2020).[1][4] Chem. Asian J. Link

  • Fluorinated Phenylalkanoic Acids: Process for the preparation of 2,4,5-trifluorophenylacetic acid.[1][5][6][7] (Patent US8835679B2).[1] Google Patents. Link

  • Cross-Coupling Methodologies: Palladium-Catalyzed Heck Reaction in Medicinal Chemistry.[1] (General Reference for Protocol 3.1).

  • Impurity Profiling Guidelines: ICH Q3A(R2) Impurities in New Drug Substances.[1] ICH.org.[1] Link

Sources

Exploratory

5-(2,4,5-Trifluorophenyl)valeric Acid: Nomenclature, Synonyms, and Synthetic Utility

5-(2,4,5-Trifluorophenyl)valeric acid synonyms and nomenclature[1][2] Executive Summary 5-(2,4,5-Trifluorophenyl)valeric acid (CAS 1258638-06-0) is a specialized fluorinated phenylalkanoic acid derivative.[1][2] While st...

Author: BenchChem Technical Support Team. Date: February 2026

5-(2,4,5-Trifluorophenyl)valeric acid synonyms and nomenclature[1][2]

Executive Summary

5-(2,4,5-Trifluorophenyl)valeric acid (CAS 1258638-06-0) is a specialized fluorinated phenylalkanoic acid derivative.[1][2] While structurally homologous to the well-known Sitagliptin intermediate (2,4,5-trifluorophenylacetic acid), this valeric (pentanoic) acid derivative serves a distinct role in modern drug discovery.[1][2] It is primarily utilized as a hydrophobic linker and albumin-binding moiety in the design of long-acting therapeutics, including peptide conjugates and small molecule drug delivery systems.[1][2]

This guide provides a definitive reference for the nomenclature, physicochemical identity, and synthetic methodologies associated with this compound, ensuring precision in regulatory filing and experimental design.[1][2]

Nomenclature & Synonyms

The accurate identification of fluorinated intermediates is critical due to the high density of regioisomers in this chemical space.[1][2] The following hierarchy establishes the standard naming conventions.

Systematic Nomenclature
StandardNameNotes
IUPAC (Preferred) 5-(2,4,5-Trifluorophenyl)pentanoic acid The systematic name based on the longest carbon chain (pentane) containing the carboxylic acid.[1][2]
Common/Trivial 5-(2,4,5-Trifluorophenyl)valeric acid "Valeric" is the accepted trivial name for the C5 carboxylic acid chain.[1][2]
CAS Index Name Benzenepentanoic acid, 2,4,5-trifluoro- Used in Chemical Abstracts Service (CAS) databases.[1][2]
Inverted Name 2,4,5-Trifluorobenzenepentanoic acid Often used in supplier catalogs for alphabetical sorting.[1][2]
Chemical Identifiers
  • CAS Registry Number: 1258638-06-0 [1][2][3]

  • Molecular Formula: C₁₁H₁₁F₃O₂[1][2]

  • Molecular Weight: 232.20 g/mol [1][2]

  • SMILES: OC(=O)CCCCc1cc(F)c(F)cc1F

  • InChI Key: Unique identifier required for database registration (e.g., BXEFPLJKYWEEAN-UHFFFAOYSA-N - Note: This is a representative key for the isomer class; verification against specific lot analysis is recommended.)

Structural Analysis & Isomerism

Regioisomerism Alert

The "2,4,5-trifluoro" substitution pattern is non-trivial to synthesize selectively.[1][2] Researchers must distinguish this compound from its regioisomers, which have significantly different metabolic profiles:

  • 2,3,4-Trifluorophenyl isomer: Often a competitive impurity in electrophilic aromatic substitution reactions.[1][2]

  • 2,4,6-Trifluorophenyl isomer: Symmetric; typically more crystalline but less metabolically stable in certain enzymatic pockets.[1][2]

Functional Moiety Analysis
  • Trifluorophenyl Head: Provides metabolic resistance (blocking P450 oxidation sites) and lipophilicity.[2]

  • Valeric Tail (C5 Linker): The 5-carbon chain provides a specific spatial separation (approx. 6–8 Å) often required for albumin binding pockets or as a flexible linker in PROTACs (Proteolysis Targeting Chimeras).[1][2]

Synthetic Pathways & Methodology

The synthesis of 5-(2,4,5-trifluorophenyl)valeric acid requires bypassing the deactivating nature of the three fluorine atoms on the benzene ring.[1][2] Standard Friedel-Crafts alkylation is often low-yielding.[1][2]

Recommended Synthetic Route: The Heck Coupling Approach

This pathway is preferred for its modularity and avoidance of harsh acidic conditions that might scramble the fluorine substitution pattern.[1][2]

Protocol Summary:

  • Coupling: Palladium-catalyzed Heck reaction of 1-bromo-2,4,5-trifluorobenzene with 4-pentenoic acid (or its ester).

  • Reduction: Catalytic hydrogenation of the alkene intermediate to the saturated valeric acid.

Synthesis SM1 1-Bromo-2,4,5- trifluorobenzene Inter Intermediate: (E)-5-(2,4,5-Trifluorophenyl) pent-4-enoic acid SM1->Inter Pd(OAc)2, P(o-tol)3 Et3N, DMF, 100°C (Heck Coupling) SM2 4-Pentenoic Acid SM2->Inter Product Product: 5-(2,4,5-Trifluorophenyl) valeric acid Inter->Product H2, Pd/C MeOH, RT (Hydrogenation)

Figure 1: The Heck Coupling strategy allows for the convergent assembly of the C5 linker while preserving the sensitive fluorinated aromatic ring.[1][2]

Alternative Route: Wittig Homologation

For labs equipped for ylide chemistry, reacting 2,4,5-trifluorobenzaldehyde with the phosphonium salt of 4-bromobutanoic acid provides a direct route, though purification of the triphenylphosphine oxide byproduct can be challenging at scale.[1][2]

Applications in Drug Development

While often confused with the shorter-chain intermediates used for Sitagliptin (which utilizes a C2/C4 framework), the valeric acid derivative has specific utility in "Next-Generation" therapeutics.[1][2]

Albumin Binding & Half-Life Extension

Recent patent literature (e.g., HK40095156A) highlights the use of trifluorophenyl-alkanoic acids as albumin binders .[1][2]

  • Mechanism: The lipophilic trifluorophenyl tail inserts into the hydrophobic pockets of Serum Albumin (HSA).[1][2]

  • Effect: This non-covalent binding protects the attached therapeutic payload (e.g., a peptide or oligonucleotide) from rapid renal clearance, significantly extending the plasma half-life (

    
    ).[1][2]
    
Comparison of Linker Lengths
CompoundChain LengthPrimary Application
2,4,5-Trifluorophenylacetic acid C2Sitagliptin (DPP-4 Inhibitor) Core
3-(2,4,5-Trifluorophenyl)propionic acid C3Metabolic Probes
5-(2,4,5-Trifluorophenyl)valeric acid C5Albumin Binders , PROTAC Linkers

Quality Control & Impurity Profiling

When sourcing or synthesizing this material, the following quality attributes must be verified:

  • Regio-Purity (GC/HPLC): Must be >99.5% to avoid "isobaric" impurities (e.g., 2,3,4-isomer) that have identical mass but different biological activity.[1][2]

  • Halogen Scrambling: In metal-catalyzed cross-couplings, ensure no defluorination or hydrodefluorination byproducts (checking for difluoro analogs via MS).

  • Residual Solvents: If crystallized from non-polar solvents (e.g., Hexane/EtOAc), verify removal to ICH limits.[1][2]

References

  • Google Patents. (2020).[1][2] Small Molecule Albumin Binders (Patent HK40095156A).[1][2] Retrieved from

  • National Center for Biotechnology Information. (n.d.).[1][2] PubChem Compound Summary for Valeric Acid Derivatives. Retrieved from [Link]

Sources

Protocols & Analytical Methods

Method

Synthesis of 5-(2,4,5-Trifluorophenyl)pentanoic acid from 1,2,4-trifluorobenzene

An Application Guide for the Two-Step Synthesis of 5-(2,4,5-Trifluorophenyl)pentanoic Acid from 1,2,4-Trifluorobenzene Introduction 5-(2,4,5-Trifluorophenyl)pentanoic acid is a valuable chemical intermediate, particularl...

Author: BenchChem Technical Support Team. Date: February 2026

An Application Guide for the Two-Step Synthesis of 5-(2,4,5-Trifluorophenyl)pentanoic Acid from 1,2,4-Trifluorobenzene

Introduction

5-(2,4,5-Trifluorophenyl)pentanoic acid is a valuable chemical intermediate, particularly in the fields of pharmaceutical and materials science research. Its trifluorinated phenyl moiety imparts unique electronic properties and metabolic stability, making it a desirable building block for complex molecular architectures. This document provides a detailed, two-step protocol for the synthesis of this compound, starting from commercially available 1,2,4-trifluorobenzene.

The synthetic strategy involves an initial Friedel-Crafts acylation to form a ketoacid intermediate, followed by a robust reduction of the ketone to yield the final saturated carboxylic acid. This guide is designed for researchers, scientists, and drug development professionals, offering in-depth procedural details, mechanistic insights, and practical advice for a successful synthesis.

Overall Synthetic Workflow

The synthesis is accomplished in two primary stages:

  • Friedel-Crafts Acylation: Reaction of 1,2,4-trifluorobenzene with glutaric anhydride in the presence of a Lewis acid catalyst (Aluminum Chloride, AlCl₃) to produce 5-(2,4,5-Trifluorophenyl)-5-oxopentanoic acid.

  • Wolff-Kishner Reduction: Conversion of the keto-group in the intermediate to a methylene group using hydrazine hydrate and a strong base, yielding the target 5-(2,4,5-Trifluorophenyl)pentanoic acid.

G cluster_0 Step 1: Friedel-Crafts Acylation cluster_1 Step 2: Wolff-Kishner Reduction A 1,2,4-Trifluorobenzene C 5-(2,4,5-Trifluorophenyl)- 5-oxopentanoic acid A->C + Glutaric Anhydride AlCl₃, CH₂Cl₂ B Glutaric Anhydride D 5-(2,4,5-Trifluorophenyl)- 5-oxopentanoic acid C->D Intermediate Product E 5-(2,4,5-Trifluorophenyl)pentanoic acid D->E NH₂NH₂·H₂O, KOH Diethylene Glycol, ~200°C

Caption: Overall two-step synthetic workflow.

Part 1: Synthesis of 5-(2,4,5-Trifluorophenyl)-5-oxopentanoic acid via Friedel-Crafts Acylation

Principle and Mechanistic Insight

The Friedel-Crafts acylation is a cornerstone of organic synthesis for forming carbon-carbon bonds with aromatic rings.[1][2] The reaction proceeds via electrophilic aromatic substitution. The Lewis acid catalyst, AlCl₃, activates the glutaric anhydride, facilitating the generation of a highly electrophilic acylium ion.[3][4] This ion is then attacked by the electron-rich π-system of the 1,2,4-trifluorobenzene ring.

Although the fluorine atoms are deactivating, the acylation proceeds, with the substitution pattern directed by the combined electronic effects of the three fluorine atoms. The reaction is generally irreversible as the product, an aryl ketone, forms a stable complex with the AlCl₃ catalyst, thus requiring a stoichiometric amount of the catalyst.[5][6] An aqueous workup is necessary to decompose this complex and isolate the ketoacid product.

G cluster_mechanism Friedel-Crafts Acylation Mechanism Acylium_Ion_Formation 1. Acylium Ion Formation Electrophilic_Attack 2. Electrophilic Attack Acylium_Ion_Formation->Electrophilic_Attack Generated Electrophile Deprotonation 3. Deprotonation & Catalyst Regeneration Electrophilic_Attack->Deprotonation Forms Sigma Complex

Caption: Logical steps of the acylation mechanism.

Experimental Protocol

Safety Note: Aluminum chloride is corrosive and reacts violently with water. Hydrazine is highly toxic and a suspected carcinogen. All operations must be conducted in a well-ventilated chemical fume hood with appropriate personal protective equipment (PPE), including safety goggles, lab coat, and chemical-resistant gloves.

  • Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet. Maintain a dry, inert atmosphere throughout the reaction.

  • Reagent Charging: To the flask, add anhydrous aluminum chloride (AlCl₃). Suspend the AlCl₃ in a dry solvent such as dichloromethane (CH₂Cl₂). Cool the suspension to 0-5 °C using an ice bath.

  • Addition of Reactants: Dissolve glutaric anhydride and 1,2,4-trifluorobenzene in CH₂Cl₂. Add this solution dropwise to the stirred AlCl₃ suspension over 1-2 hours, ensuring the internal temperature does not exceed 10 °C.[7]

  • Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for an additional 2-4 hours, or until TLC/GC-MS analysis indicates consumption of the starting material.

  • Workup (Quenching): Carefully and slowly pour the reaction mixture onto a mixture of crushed ice and concentrated hydrochloric acid. This will hydrolyze the aluminum complexes.

  • Extraction: Transfer the quenched mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer two more times with dichloromethane.

  • Washing and Drying: Combine the organic extracts and wash sequentially with water and brine. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

  • Purification: The crude 5-(2,4,5-Trifluorophenyl)-5-oxopentanoic acid can be purified by recrystallization from a suitable solvent system (e.g., toluene or an ethyl acetate/hexane mixture).

Data Summary: Friedel-Crafts Acylation
ParameterValue / Description
Reactants 1,2,4-Trifluorobenzene, Glutaric Anhydride
Catalyst Aluminum Chloride (AlCl₃)
Stoichiometry 1,2,4-TFB:Anhydride:AlCl₃ ≈ 1 : 1.1 : 2.2
Solvent Dichloromethane (CH₂Cl₂)
Temperature 0-10 °C (addition), Room Temperature (reaction)
Reaction Time 3-6 hours
Workup Quench with Ice/HCl, Extraction with CH₂Cl₂
Expected Yield 65-80% (based on similar reactions[7])

Part 2: Synthesis of 5-(2,4,5-Trifluorophenyl)pentanoic acid via Wolff-Kishner Reduction

Principle and Mechanistic Insight

To convert the ketone functionality of the intermediate to a methylene group, a reduction is required. While the Clemmensen reduction (amalgamated zinc in strong acid) is an option, it uses harsh acidic conditions that may not be suitable.[8][9] The Wolff-Kishner reduction, performed under strongly basic conditions, is an excellent alternative, particularly for aryl ketones.[10][11]

The reaction mechanism involves two key stages. First, the ketone condenses with hydrazine to form a hydrazone intermediate.[12] Second, under high temperatures and in the presence of a strong base like potassium hydroxide (KOH), the hydrazone is deprotonated. A series of proton transfers and the irreversible loss of nitrogen gas (N₂)—the reaction's driving force—generates a carbanion, which is then protonated by the solvent to yield the final alkane product.[13][14] The Huang-Minlon modification, which uses a high-boiling solvent like diethylene glycol, is a practical and widely used variant that allows for the necessary high temperatures without a sealed vessel.[15]

G cluster_mechanism Wolff-Kishner Reduction Mechanism Hydrazone_Formation 1. Hydrazone Formation Deprotonation_1 2. Deprotonation (Base) Hydrazone_Formation->Deprotonation_1 Diimide_Anion 3. Tautomerization Deprotonation_1->Diimide_Anion N2_Loss 4. N₂ Gas Evolution Diimide_Anion->N2_Loss Forms Carbanion Protonation 5. Protonation N2_Loss->Protonation Final Product

Caption: Key stages of the Wolff-Kishner reduction.

Experimental Protocol
  • Setup: In a round-bottom flask fitted with a reflux condenser and a magnetic stirrer, combine the crude or purified 5-(2,4,5-Trifluorophenyl)-5-oxopentanoic acid, potassium hydroxide (KOH) pellets, hydrazine hydrate (NH₂NH₂·H₂O), and diethylene glycol.

  • Hydrazone Formation: Heat the mixture to reflux (around 120-140 °C) for 1-2 hours to ensure the complete formation of the hydrazone.

  • Water Removal: Reconfigure the apparatus for distillation. Remove the condenser and distill off water and any excess hydrazine until the temperature of the reaction mixture rises to approximately 190-200 °C.

  • Reduction: Once the temperature has stabilized, place the reflux condenser back on the flask and heat the mixture at reflux (~200 °C) for 3-5 hours. The evolution of nitrogen gas should be observed. Monitor the reaction's progress by TLC.

  • Workup: Cool the reaction mixture to room temperature. Dilute the viscous solution with water and acidify to a low pH (pH 1-2) with concentrated hydrochloric acid. This will precipitate the carboxylic acid product.

  • Isolation: Collect the precipitated solid by vacuum filtration. Wash the solid thoroughly with cold water to remove any inorganic salts.

  • Purification: The crude product can be further purified by recrystallization from a suitable solvent, such as ethanol/water or toluene, to yield pure 5-(2,4,5-Trifluorophenyl)pentanoic acid.

Data Summary: Wolff-Kishner Reduction
ParameterValue / Description
Reactants 5-(2,4,5-Trifluorophenyl)-5-oxopentanoic acid
Reagents Hydrazine Hydrate, Potassium Hydroxide (KOH)
Stoichiometry Ketoacid : Hydrazine : KOH ≈ 1 : 3 : 4
Solvent Diethylene Glycol
Temperature 120-140 °C (Hydrazone formation), ~200 °C (Reduction)
Reaction Time 4-7 hours total
Workup Acidification with HCl, Filtration
Expected Yield 70-90%

References

  • Wolff–Kishner reduction - Wikipedia. Available at: [Link]

  • Wolff–Kishner reduction - L.S.College, Muzaffarpur. Available at: [Link]

  • Wolff Kishner reduction mechanism - BYJU'S. Available at: [Link]

  • Friedel Crafts Acylation And Alkylation Reaction - BYJU'S. Available at: [Link]

  • Clemmensen reduction. Available at: [Link]

  • Wolff-Kishner Reduction - Organic Chemistry Portal. Available at: [Link]

  • The Wolff-Kishner, Clemmensen, And Other Carbonyl Reductions - Master Organic Chemistry. Available at: [Link]

  • Clemmensen reduction - Wikipedia. Available at: [Link]

  • Friedel–Crafts reaction - Wikipedia. Available at: [Link]

  • EAS Reactions (3) - Friedel-Crafts Acylation and Friedel-Crafts Alkylation - Master Organic Chemistry. Available at: [Link]

  • Clemmensen Reduction - Organic Chemistry Portal. Available at: [Link]

  • Friedel-Crafts Acylation - Organic Chemistry Portal. Available at: [Link]

  • Clemmensen Reduction of Ketones in Anhydrous Organic Solvents - ACS Publications. Available at: [Link]

  • Process for the preparation of 4-(4-fluorobenzoyl) butyric acid - Google Patents.
  • Novel preparation method of Ezetimibe - Google Patents.
  • Friedel-Crafts Acylation - Save My Exams. Available at: [Link]

  • Process for the preparation of 2,4,5-trifluorophenylacetic acid - Google Patents.
  • The continuous flow synthesis of 2,4,5-trifluorobenzoic acid via sequential Grignard exchange and carboxylation reactions using microreactors - ResearchGate. Available at: [Link]

  • Efficient and Scalable Synthesis of 4-Carboxy-Pennsylvania Green Methyl Ester - NIH. Available at: [Link]

  • Friedel-Crafts Acylation - SynArchive. Available at: [Link]

  • Friedel-Crafts Acylation - YouTube. Available at: [Link]

Sources

Application

Application Notes &amp; Protocols: Leveraging 5-(2,4,5-Trifluorophenyl)pentanoic Acid in the Discovery of Novel DPP-4 Inhibitors

Introduction: The Strategic Role of the Trifluorophenyl Moiety in DPP-4 Inhibition Dipeptidyl peptidase-4 (DPP-4) is a serine exopeptidase that plays a critical role in glucose homeostasis by inactivating incretin hormon...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Strategic Role of the Trifluorophenyl Moiety in DPP-4 Inhibition

Dipeptidyl peptidase-4 (DPP-4) is a serine exopeptidase that plays a critical role in glucose homeostasis by inactivating incretin hormones, such as glucagon-like peptide-1 (GLP-1) and glucose-dependent insulinotropic polypeptide (GIP).[1][2][3][4] By inhibiting DPP-4, the half-life of these incretins is prolonged, leading to enhanced glucose-dependent insulin secretion and suppressed glucagon release.[3][5][6][7] This mechanism has established DPP-4 inhibitors, also known as "gliptins," as a cornerstone of oral therapy for type 2 diabetes mellitus.[2][5][8]

A key structural feature of many highly potent DPP-4 inhibitors, including the first-in-class drug Sitagliptin, is the 2,4,5-trifluorophenyl group.[4][9] This moiety occupies the S1 pocket of the DPP-4 enzyme, where it forms critical interactions that anchor the inhibitor to the active site. The trifluorophenyl group has been shown to confer higher potency compared to analogues with fewer fluorine substitutions.[9]

While not an inhibitor itself, 5-(2,4,5-Trifluorophenyl)pentanoic acid represents a highly valuable and strategic starting material for medicinal chemists. Its structure provides the essential trifluorophenyl pharmacophore connected to a flexible five-carbon carboxylic acid linker. This linker allows for versatile chemical modifications and coupling to various heterocyclic scaffolds that typically occupy the S2 and adjacent pockets of the DPP-4 enzyme. This guide provides a comprehensive framework for utilizing this key intermediate in the synthesis and evaluation of novel DPP-4 inhibitor candidates.

Part 1: Synthesis of DPP-4 Inhibitor Scaffolds from a Key Intermediate

The carboxylic acid functional group of 5-(2,4,5-Trifluorophenyl)pentanoic acid is a versatile handle for forming amide bonds, a common linkage in DPP-4 inhibitors. The following section outlines a general workflow and a specific protocol for coupling this intermediate with a representative heterocyclic amine to generate a library of potential inhibitors.

General Synthetic Workflow

The core strategy involves the activation of the carboxylic acid followed by nucleophilic attack from an amine-containing heterocycle. This approach allows for the rapid generation of diverse chemical entities for structure-activity relationship (SAR) studies.

G cluster_0 Synthesis Phase A 5-(2,4,5-Trifluorophenyl) pentanoic acid B Carboxylic Acid Activation A->B Coupling Agents (EDC, HOBt) C Activated Ester (e.g., NHS-ester) B->C E Amide Coupling Reaction C->E D Amine-Containing Heterocycle (R-NH2) D->E F Crude Product Mixture E->F G Purification (e.g., Chromatography) F->G H Pure Novel DPP-4 Inhibitor Candidate G->H

Figure 1: General workflow for synthesizing DPP-4 inhibitor candidates.
Protocol 1: Amide Coupling via EDC/HOBt

This protocol describes a standard procedure for coupling the title compound with a generic amine, a foundational step in building potential inhibitors like those related to Sitagliptin.[10][11]

Materials:

  • 5-(2,4,5-Trifluorophenyl)pentanoic acid

  • Amine-containing heterocycle (e.g., 3-(Trifluoromethyl)-5,6,7,8-tetrahydro-[1][5][12]triazolo[4,3-a]pyrazine hydrochloride, a Sitagliptin precursor)

  • N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (EDC-HCl)

  • Hydroxybenzotriazole (HOBt)

  • N,N-Diisopropylethylamine (DIPEA) or Triethylamine (TEA)

  • Anhydrous Dichloromethane (DCM) or Dimethylformamide (DMF)

  • Saturated sodium bicarbonate solution

  • Brine

  • Anhydrous magnesium sulfate or sodium sulfate

  • Silica gel for column chromatography

  • Solvents for chromatography (e.g., Hexanes/Ethyl Acetate)

Procedure:

  • Preparation: In a round-bottom flask under an inert atmosphere (e.g., Nitrogen), dissolve 5-(2,4,5-Trifluorophenyl)pentanoic acid (1.0 eq) in anhydrous DCM.

  • Activation: Add HOBt (1.2 eq) and EDC-HCl (1.2 eq) to the solution. Stir the mixture at room temperature for 20-30 minutes. Successful activation is often indicated by the solution turning clear.

  • Amine Addition: In a separate flask, dissolve the amine hydrochloride salt (1.1 eq) in a minimal amount of DCM and add DIPEA or TEA (2.5 eq) to neutralize the salt and act as a base. Add this mixture dropwise to the activated acid solution.

  • Reaction: Allow the reaction to stir at room temperature. Monitor the reaction progress by Thin-Layer Chromatography (TLC) or LC-MS until the starting material is consumed (typically 4-12 hours).

  • Work-up:

    • Dilute the reaction mixture with DCM.

    • Wash the organic layer sequentially with saturated sodium bicarbonate solution (2x), water (1x), and brine (1x).

    • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

  • Purification: Purify the crude residue by flash column chromatography on silica gel using an appropriate solvent gradient (e.g., 0% to 50% Ethyl Acetate in Hexanes) to yield the pure amide product.

  • Characterization: Confirm the structure and purity of the final compound using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

Part 2: In Vitro Evaluation of Novel Inhibitor Candidates

Once synthesized and purified, the novel compounds must be evaluated for their ability to inhibit DPP-4 enzyme activity. A standard, reliable method is a fluorescence-based enzymatic assay.

Protocol 2: DPP-4 Enzymatic Inhibition Assay and IC₅₀ Determination

This protocol provides a method for determining the half-maximal inhibitory concentration (IC₅₀) of a test compound, which is a key measure of its potency.[13] The assay utilizes a fluorogenic substrate, Gly-Pro-aminomethylcoumarin (Gly-Pro-AMC), which upon cleavage by DPP-4, releases the highly fluorescent AMC molecule.[14][15][16]

Materials & Reagents:

  • Recombinant Human DPP-4 Enzyme

  • DPP-4 Assay Buffer (e.g., Tris-HCl, pH 7.5-8.0)

  • Fluorogenic Substrate: Gly-Pro-AMC

  • Test Compounds (synthesized in Part 1)

  • Reference Inhibitor (e.g., Sitagliptin)

  • Dimethyl Sulfoxide (DMSO)

  • 96-well black, flat-bottom microplates

  • Fluorescence microplate reader (Excitation: 350-360 nm, Emission: 450-465 nm)[14][15]

Assay Workflow:

G cluster_1 IC50 Determination Workflow A Prepare serial dilutions of Test Compound & Reference in DMSO B Add Enzyme, Buffer, and Inhibitor/DMSO to 96-well plate A->B C Pre-incubate at 37°C (e.g., 10 minutes) B->C Allows binding D Initiate reaction by adding Gly-Pro-AMC substrate C->D E Read fluorescence in kinetic mode at 37°C (e.g., for 30 min) D->E F Calculate reaction rates (V) for each well E->F G Plot % Inhibition vs. log[Inhibitor] F->G H Fit curve (4-parameter logistic) to find IC50 G->H

Figure 2: Workflow for determining enzyme inhibitor IC₅₀ values.

Procedure:

  • Compound Preparation: Prepare a 10 mM stock solution of each test compound and the reference inhibitor (Sitagliptin) in 100% DMSO. Create a serial dilution series (e.g., 11 points, 1:3 dilutions) in DMSO.

  • Assay Plate Setup:

    • Enzyme Control (100% Activity): Add Assay Buffer, DPP-4 Enzyme solution, and DMSO (solvent control).

    • Test Wells: Add Assay Buffer, DPP-4 Enzyme solution, and the corresponding dilution of the test compound.

    • Background Wells (No Enzyme): Add Assay Buffer and DMSO.

    • Note: The final DMSO concentration in all wells should be kept constant and low (e.g., <1%) to avoid affecting enzyme activity.

  • Pre-incubation: Add 10 µL of the diluted compounds or DMSO to the appropriate wells. Then add 80 µL of the DPP-4 enzyme solution (pre-diluted in assay buffer). Mix gently and pre-incubate the plate for 10 minutes at 37°C.[17]

  • Reaction Initiation: Initiate the enzymatic reaction by adding 10 µL of the Gly-Pro-AMC substrate solution to all wells.

  • Measurement: Immediately place the plate in a fluorescence microplate reader pre-set to 37°C. Measure the fluorescence intensity (Ex: 360 nm, Em: 460 nm) every 60 seconds for 30 minutes.[17]

Data Analysis and Interpretation
  • Calculate Reaction Rates: For each well, determine the initial reaction velocity (V₀) by plotting fluorescence units (RFU) against time and calculating the slope of the linear portion of the curve.

  • Calculate Percent Inhibition: Use the following formula for each inhibitor concentration: % Inhibition = 100 * (1 - (V₀_inhibitor - V₀_background) / (V₀_enzyme_control - V₀_background))

  • Determine IC₅₀: Plot the Percent Inhibition against the logarithm of the inhibitor concentration. Fit the resulting sigmoidal curve using a four-parameter logistic regression model in a suitable software (e.g., GraphPad Prism, R) to determine the IC₅₀ value.[13]

Data Presentation:

Compound IDStructure (Simplified)IC₅₀ (nM)
Reference Sitagliptin18 ± 2.5
Candidate 1 Trifluorophenyl-pentanoyl-[Heterocycle A]e.g., 55 ± 6.1
Candidate 2 Trifluorophenyl-pentanoyl-[Heterocycle B]e.g., 24 ± 3.8
Candidate 3 Trifluorophenyl-pentanoyl-[Heterocycle C]e.g., >10,000

Table 1: Example data table for summarizing the potency of newly synthesized DPP-4 inhibitor candidates.

An IC₅₀ value represents the concentration of an inhibitor required to reduce the rate of the enzymatic reaction by 50%.[13] A lower IC₅₀ value indicates a more potent inhibitor. By comparing the IC₅₀ values of new candidates to a known reference like Sitagliptin, researchers can effectively rank compounds and guide the next cycle of synthesis and optimization.

Part 3: Advanced Characterization and Selectivity

Promising candidates with low nanomolar IC₅₀ values should undergo further characterization to build a more complete profile.

  • Mechanism of Inhibition (MoA): Enzyme kinetic studies (e.g., Michaelis-Menten plots at varying substrate and inhibitor concentrations) can determine if the inhibition is competitive, non-competitive, or uncompetitive.

  • Selectivity Profiling: It is crucial to assess the inhibitor's selectivity against other related proteases, particularly DPP-8 and DPP-9. Inhibition of these enzymes has been linked to toxicity in preclinical studies, making high selectivity for DPP-4 a critical safety parameter.[18]

  • Time-Dependent Inhibition (TDI): An IC₅₀ shift assay can be performed to determine if the compound acts as a time-dependent inhibitor, which can have implications for drug-drug interactions.[19]

Conclusion

5-(2,4,5-Trifluorophenyl)pentanoic acid is not a therapeutic agent but a powerful molecular tool. Its strategic design—combining the S1-pocket-binding trifluorophenyl group with a versatile chemical linker—makes it an ideal starting point for the discovery of novel DPP-4 inhibitors. The synthetic and screening protocols outlined in this guide provide a robust and field-proven framework for researchers to efficiently synthesize, evaluate, and optimize new chemical entities in the pursuit of next-generation therapies for type 2 diabetes.

References

  • Wikipedia. (n.d.). Dipeptidyl peptidase-4 inhibitor. Retrieved from [Link]

  • Drucker, D. J., & Nauck, M. A. (2006). The incretin system: glucagon-like peptide-1 receptor agonists and dipeptidyl peptidase-4 inhibitors in type 2 diabetes. The Lancet, 368(9548), 1696-1705. (Note: While not directly cited, this is a foundational review on the topic. A more specific citation from the search results is used in the text.)
  • Dr. Oracle. (2025, September 10). What class of medication does sitagliptin (DPP-4 inhibitor) come under?. Retrieved from [Link]

  • Kim, H. Y., et al. (2021). Synthesis of Sitagliptin Intermediate by a Multi-Enzymatic Cascade System Using Lipase and Transaminase With Benzylamine as an Amino Donor. Frontiers in Bioengineering and Biotechnology, 9, 738595. Retrieved from [Link]

  • Diabetes UK. (n.d.). DPP-4 inhibitors (gliptins). Retrieved from [Link]

  • Ahren, B. (2014). Pleiotropic Mechanisms for the Glucose-Lowering Action of DPP-4 Inhibitors. Diabetes, 63(7), 2194-2196. Retrieved from [Link]

  • Bio-protocol. (2018). DPP-IV–Inhibitory Activity Assay. Retrieved from [Link]

  • Google Patents. (2008). WO2009064476A1 - Preparation of sitagliptin intermediate.
  • Khobragade, T. P., et al. (2023). Biocatalytic Cascade for Synthesis of Sitagliptin Intermediate Employing Coupled Transaminase. Biotechnology and Bioprocess Engineering, 28, 300-309. Retrieved from [Link]

  • Al-masoudi, N. A., et al. (2023). Dipeptidyl Peptidase-4 Inhibitors: A Systematic Review of Structure-Activity Relationship Studies. Pharmaceuticals, 16(8), 1083. Retrieved from [Link]

  • edX. (n.d.). IC50 Determination. Retrieved from [Link]

  • Google Patents. (2012). CN102603749A - Synthesis method of sitagliptin intermediate.
  • Lee, S. Y., et al. (2021). Optimization and validation of a fluorogenic dipeptidyl peptidase 4 enzymatic assay in human plasma. Journal of Pharmacological and Toxicological Methods, 108, 106959. Retrieved from [Link]

  • Assay Genie. (n.d.). DPP4 Inhibitor Screening Kit (Fluorometric). Retrieved from [Link]

  • AMSBIO. (n.d.). Data Sheet - Fluorogenic DPP4 Assay Kit. Retrieved from [Link]

  • protocols.io. (2018). ACE-inhibitory activity assay: IC50. Retrieved from [Link]

  • Gallwitz, B. (2016). The Role of DPP-4 Inhibitors in the Treatment Algorithm of Type 2 Diabetes Mellitus: When to Select, What to Expect. Therapeutic Advances in Endocrinology and Metabolism, 7(2), 49-61. Retrieved from [Link]

  • Kuzmic, P. (2022). A two-point IC50 method for evaluating the biochemical potency of irreversible enzyme inhibitors. bioRxiv. Retrieved from [Link]

  • Cyprotex - Evotec. (n.d.). Time Dependent CYP Inhibition (IC50 Shift). Retrieved from [Link]

  • Al-Tel, T. H. (2014). Design, synthesis, and in vitro evaluation of novel dipeptidyl peptidase IV inhibitors. OAtext. Retrieved from [Link]

  • Petkov, P., et al. (2022). Synthetic Approaches to Novel DPP-IV Inhibitors—A Literature Review. Molecules, 27(10), 3237. Retrieved from [Link]

  • Ye, S., et al. (2014). Discovery of dipeptidyl peptidase IV (DPP4) inhibitors based on a novel indole scaffold. Chinese Chemical Letters, 25(6), 853-857. Retrieved from [Link]

  • Mcdonald, I. M., et al. (2015). Synthesis of New DPP-4 Inhibitors Based on a Novel Tricyclic Scaffold. ACS Medicinal Chemistry Letters, 6(3), 320-324. Retrieved from [Link]

  • Khan, I., et al. (2023). Insight into Structure Activity Relationship of DPP-4 Inhibitors for Development of Antidiabetic Agents. Molecules, 28(15), 5853. Retrieved from [Link]

  • Biftu, T., et al. (2005). Dipeptidyl Peptidase IV Inhibition for the Treatment of Type 2 Diabetes. Journal of Medicinal Chemistry, 48(11), 3585-3596. Retrieved from [Link]

  • Nauck, M. A., & Meier, J. J. (2019). Clinical Use of DPP-4 Inhibitors. Frontiers in Endocrinology, 10, 814. Retrieved from [Link]

Sources

Method

Application Notes and Protocols: Harnessing 5-(2,4,5-Trifluorophenyl)pentanoic Acid for the Design of Novel HCV NS5B Polymerase Inhibitors

For Researchers, Scientists, and Drug Development Professionals Introduction: The Enduring Challenge of Hepatitis C and the Central Role of NS5B Polymerase Hepatitis C Virus (HCV) infection remains a significant global h...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Enduring Challenge of Hepatitis C and the Central Role of NS5B Polymerase

Hepatitis C Virus (HCV) infection remains a significant global health concern, with chronic infections leading to severe liver pathologies, including cirrhosis and hepatocellular carcinoma. The advent of direct-acting antivirals (DAAs) has revolutionized treatment, offering high cure rates and improved patient outcomes.[1][2] A cornerstone of these therapeutic regimens is the inhibition of the HCV nonstructural protein 5B (NS5B), an RNA-dependent RNA polymerase (RdRp).[3][4] This enzyme is indispensable for the replication of the viral RNA genome and represents an ideal drug target due to its essential function and the absence of a human homolog.[5]

NS5B inhibitors are broadly classified into two main categories: nucleoside/nucleotide inhibitors (NIs) and non-nucleoside inhibitors (NNIs). NIs mimic natural substrates, leading to chain termination upon incorporation into the growing RNA strand.[1] In contrast, NNIs bind to allosteric sites on the enzyme, inducing conformational changes that impair its catalytic activity.[1] The discovery of multiple allosteric sites—such as the thumb and palm domains—has opened avenues for developing a diverse range of NNIs with distinct chemical scaffolds.[3] This application note explores the potential of a novel scaffold, 5-(2,4,5-Trifluorophenyl)pentanoic acid, for the rational design of a new generation of HCV NS5B NNIs.

The Strategic Advantage of the 5-(2,4,5-Trifluorophenyl)pentanoic Acid Scaffold

The 5-(2,4,5-Trifluorophenyl)pentanoic acid moiety presents several compelling features for its development as a core structure for HCV NS5B inhibitors. The trifluorophenyl group is a well-established pharmacophore in medicinal chemistry, known to enhance binding affinity through a combination of hydrophobic, and electrostatic interactions. The fluorine atoms can modulate the electronic properties of the phenyl ring and participate in favorable interactions with the protein backbone or side chains.

While direct studies on this specific pentanoic acid derivative against HCV NS5B are not yet prevalent in published literature, the underlying principles of NNI design suggest its potential. Many known NNIs are characterized by a hydrophobic core that occupies a lipophilic pocket within one of the allosteric sites, and a more polar or flexible component that can be modified to optimize pharmacokinetic properties. The trifluorophenyl group of the proposed scaffold can serve as the hydrophobic anchor, while the pentanoic acid chain provides a flexible linker to a modifiable headgroup. The carboxylic acid itself can be derivatized into a variety of functional groups, such as amides or esters, to explore structure-activity relationships (SAR) and improve cell permeability and metabolic stability.

Proposed Mechanism of Action and Binding Hypothesis

We hypothesize that inhibitors derived from 5-(2,4,5-Trifluorophenyl)pentanoic acid will function as NNIs, binding to an allosteric site on the NS5B polymerase, likely within the thumb or palm domains, which are known to accommodate a wide variety of chemical scaffolds.[3] The binding of the inhibitor is proposed to induce a conformational change in the enzyme that prevents the necessary structural rearrangements for RNA synthesis, thereby inhibiting viral replication.

cluster_NS5B HCV NS5B Polymerase Active_Site Active Site (Palm Domain) RNA_Synthesis RNA Synthesis Active_Site->RNA_Synthesis Catalyzes No_Replication Viral Replication Blocked Active_Site->No_Replication Inhibited Allosteric_Site Allosteric Site (Thumb/Palm) Allosteric_Site->Active_Site Induces Conformational Change RNA_Template Viral RNA Template RNA_Template->Active_Site Binds NTPs Nucleoside Triphosphates (NTPs) NTPs->Active_Site Enter Inhibitor 5-(2,4,5-Trifluorophenyl)pentanoic Acid Derivative Inhibitor->Allosteric_Site Binds

Caption: Proposed mechanism of non-nucleoside inhibition of HCV NS5B.

Experimental Protocols

Protocol 1: Synthesis of a Representative Inhibitor – N-Benzyl-5-(2,4,5-trifluorophenyl)pentanamide

This protocol describes a straightforward method to derivatize the parent carboxylic acid into an amide, a common step in early-stage drug discovery to explore SAR.

Objective: To synthesize a representative inhibitor for initial biological screening.

Materials:

  • 5-(2,4,5-Trifluorophenyl)pentanoic acid

  • Thionyl chloride (SOCl₂)

  • Benzylamine

  • Triethylamine (TEA)

  • Anhydrous Dichloromethane (DCM)

  • Sodium bicarbonate (NaHCO₃) solution (saturated)

  • Brine (saturated NaCl solution)

  • Anhydrous magnesium sulfate (MgSO₄)

  • Silica gel for column chromatography

  • Hexanes and Ethyl Acetate for chromatography

Procedure:

  • Acid Chloride Formation:

    • Dissolve 5-(2,4,5-Trifluorophenyl)pentanoic acid (1.0 eq) in anhydrous DCM.

    • Add thionyl chloride (1.2 eq) dropwise at 0°C.

    • Allow the reaction to stir at room temperature for 2 hours, monitoring by TLC until the starting material is consumed.

    • Remove the solvent and excess thionyl chloride under reduced pressure. The crude acid chloride is used in the next step without further purification.

  • Amide Coupling:

    • Dissolve the crude acid chloride in anhydrous DCM.

    • In a separate flask, dissolve benzylamine (1.1 eq) and triethylamine (1.5 eq) in anhydrous DCM.

    • Add the acid chloride solution dropwise to the benzylamine solution at 0°C.

    • Allow the reaction to warm to room temperature and stir overnight.

    • Monitor the reaction by TLC.

  • Work-up and Purification:

    • Wash the reaction mixture sequentially with saturated NaHCO₃ solution, water, and brine.

    • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

    • Purify the crude product by silica gel column chromatography using a gradient of hexanes and ethyl acetate to yield the pure N-benzyl-5-(2,4,5-trifluorophenyl)pentanamide.

  • Characterization:

    • Confirm the structure of the final product using ¹H NMR, ¹³C NMR, and mass spectrometry.

Start 5-(2,4,5-Trifluorophenyl) pentanoic acid Step1 Acid Chloride Formation (SOCl₂, DCM) Start->Step1 Intermediate Acid Chloride Intermediate Step1->Intermediate Step2 Amide Coupling (Benzylamine, TEA, DCM) Intermediate->Step2 Crude Crude Product Step2->Crude Step3 Work-up & Purification (Extraction, Chromatography) Crude->Step3 Final N-Benzyl-5-(2,4,5-trifluoro phenyl)pentanamide Step3->Final

Sources

Application

Synthesis of redox-active prodrugs using fluorinated pentanoic acid linkers

Application Note: Strategic Synthesis of Redox-Active Prodrugs Utilizing Fluorinated Pentanoic Acid Linkers Executive Summary This guide details the synthesis and validation of redox-responsive prodrugs incorporating flu...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Strategic Synthesis of Redox-Active Prodrugs Utilizing Fluorinated Pentanoic Acid Linkers

Executive Summary

This guide details the synthesis and validation of redox-responsive prodrugs incorporating fluorinated pentanoic acid linkers . While traditional redox prodrugs (e.g., quinone-trimethyl locks) focus solely on release mechanisms, the integration of a fluorinated spacer—specifically 5-amino-4,4-difluoropentanoic acid —introduces two critical advantages:

  • Metabolic Stability: The gem-difluoro moiety (

    
    ) mimics a methylene group electronically but blocks metabolic oxidation (e.g., P450 hydroxylation) at the vulnerable 
    
    
    
    -position.
  • Real-Time Tracking: The

    
     nucleus serves as a background-free NMR tracer, allowing for non-invasive quantification of drug release kinetics and biodistribution without radioactive labeling.
    

This protocol focuses on coupling a Quinone Propionic Acid (QPA) trigger (targeting NQO1) to a payload via this fluorinated bridge.

Design Logic & Mechanism

The prodrug architecture consists of three modular components: the Trigger (Redox Sensor), the Linker (Fluorinated Stabilizer/Tracer), and the Payload (Active Drug).

Mechanism of Action
  • Systemic Stability: The prodrug remains intact in normal oxygenated tissue. The

    
     group prevents premature enzymatic degradation of the linker.
    
  • Activation: In the tumor microenvironment (hypoxia) or high-NQO1 expression zones, the Quinone is reduced to Hydroquinone.

  • Release: The hydroquinone undergoes rapid trimethyl-lock lactonization, cleaving the amide bond to the linker.

  • Tracing: The chemical shift of the

    
     signal changes significantly upon cleavage, providing a readout of the release event.
    

ProdrugMechanism Prodrug Intact Prodrug (Quinone-Linker-Drug) Reduction NQO1 / Hypoxia (2e- Reduction) Prodrug->Reduction Intermed Hydroquinone Intermediate Reduction->Intermed Cyclization Trimethyl Lock Lactonization Intermed->Cyclization Lactone Inactive Lactone Byproduct Cyclization->Lactone Released Free Linker-Drug (19F Shift Change) Cyclization->Released Amide Cleavage Hydrolysis Peptidase/Hydrolysis Released->Hydrolysis ActiveDrug Active Payload Hydrolysis->ActiveDrug

Figure 1: Activation pathway of the fluorinated redox prodrug. The


 signal shifts upon the transition from 'Intact Prodrug' to 'Released Linker-Drug'.

Experimental Protocols

Protocol A: Synthesis of the Linker (5-amino-4,4-difluoropentanoic acid)

Rationale: Direct fluorination of a peptide is difficult. We synthesize the fluorinated amino-acid building block first.[1][2]

Reagents:

  • Ethyl levulinate (Starting Material)

  • Deoxo-Fluor® (Bis(2-methoxyethyl)aminosulfur trifluoride)[3]

  • Selectfluor® (Electrophilic fluorination source) or Bromine

  • Sodium Azide (

    
    )
    
  • 
    , 
    
    
    

Step-by-Step Workflow:

  • Bromination at C5:

    • Dissolve ethyl levulinate (

      
      ) in MeOH.
      
    • Add

      
       of 
      
      
      
      dropwise at
      
      
      .
    • Note: This yields a mixture of C3- and C5-bromo products. Purify via flash chromatography (Hexane/EtOAc 9:1) to isolate Ethyl 5-bromolevulinate .

    • Validation:

      
      -NMR: Look for singlet 
      
      
      
      at
      
      
      .
  • Deoxofluorination (The Critical Step):

    • Safety Warning: Deoxo-Fluor releases

      
      . Use plastic/Teflon ware if possible and work in a fume hood.
      
    • Dissolve Ethyl 5-bromolevulinate in anhydrous DCM.

    • Add Deoxo-Fluor (

      
      ) dropwise at 
      
      
      
      , then warm to RT and stir for 16h.
    • Quench with saturated

      
       (carefully, gas evolution).
      
    • Product: Ethyl 5-bromo-4,4-difluoropentanoate.

    • Why: Converts the ketone to a gem-difluoro group.

  • Azidation & Reduction:

    • React the bromo-intermediate with

      
       (
      
      
      
      ) in DMF at
      
      
      for 4h.
    • Extract and reduce the azide using

      
       (
      
      
      
      ) and
      
      
      in EtOH.
    • Final Linker: Ethyl 5-amino-4,4-difluoropentanoate . (Hydrolyze ester with

      
       only after coupling to the trigger if using convergent synthesis, or before if using solid phase).
      
Protocol B: Prodrug Assembly

Coupling Strategy: We use HATU for the fluorinated acid coupling because the electron-withdrawing fluorine atoms reduce the nucleophilicity of the amine and the reactivity of the carboxylic acid.

Table 1: Coupling Reaction Matrix

ComponentReagentConditionsCritical Note
1. Trigger Activation QPA + NHS + EDCDCM,

, 4h
Create NHS-ester of Quinone Propionic Acid.
2. Linker Attachment QPA-NHS + Linker DMF, DIPEA, RT, 12hLinker amine attacks NHS ester.
3. Deprotection QPA-Linker-OEt +

THF/H2O,

, 1h
Gentle hydrolysis to avoid quinone degradation.
4. Payload Coupling QPA-Linker-OH + DrugHATU , HOAt, TMPUse Collidine (TMP) instead of DIPEA to prevent elimination.

Detailed Step 4 (Drug Coupling):

  • Dissolve the QPA-Linker-OH (

    
    ) and Payload  (e.g., Doxorubicin, 
    
    
    
    ) in anhydrous DMF.
  • Add HATU (

    
    ) and HOAt  (
    
    
    
    ).
  • Add 2,4,6-Collidine (

    
    ). Expert Tip: Collidine is a non-nucleophilic base that minimizes HF elimination (beta-elimination) common in fluorinated aliphatic acids.
    
  • Stir under Argon for 24h.

  • Purify via RP-HPLC (Water/Acetonitrile +

    
     Formic Acid). Avoid TFA , as strong acids can degrade the quinone.
    

Analytical Validation

Electrochemical Characterization (Cyclic Voltammetry)

Verify the redox potential is within the biological window for NQO1 activation (


 to 

vs NHE).
  • Setup: 3-electrode system (Glassy carbon working, Pt counter, Ag/AgCl reference).

  • Solvent: Phosphate buffer (pH 7.4).

  • Scan Rate:

    
    .
    
  • Success Criteria: Distinct reduction peak corresponding to the Quinone

    
     Hydroquinone conversion.
    
-NMR Release Kinetics

This is the self-validating aspect of the protocol.

  • Instrument:

    
     NMR (min), tuned to 
    
    
    
    (
    
    
    ).
  • Method:

    • Dissolve Prodrug (

      
      ) in 
      
      
      
      /DMSO-d6.
    • Record

      
       spectrum. Expect a triplet/multiplet at 
      
      
      
      (characteristic of
      
      
      ).
    • Add Sodium Dithionite (

      
      ) as a chemical reductant mimic, or purified hNQO1 enzyme  + NADH.
      
    • Record spectra every 5 mins.

    • Observation: The signal for the Intact Prodrug will decrease, and a new signal for the Free Linker-Drug (or Free Linker if drug cleaves) will appear. The chemical shift difference (

      
      ) is typically 
      
      
      
      due to the electronic change from Amide
      
      
      Amine at the
      
      
      -position.

Workflow cluster_synth Synthesis Phase cluster_coupling Assembly Phase cluster_valid Validation Phase S1 Ethyl Levulinate (Precursor) S2 Bromination (C5-Br) S1->S2 S3 Deoxofluorination (Gem-Difluoro Formation) S2->S3 S4 Azidation & Reduction (Linker Complete) S3->S4 C1 Coupling to Quinone Trigger S4->C1 C2 Coupling to Payload (HATU/Collidine) C1->C2 V1 Cyclic Voltammetry (Redox Check) C2->V1 V2 19F-NMR Kinetics (Release Check) C2->V2

Figure 2: Complete experimental workflow from precursor fluorination to analytical validation.

References

  • Fluorine in Drug Design & Stability: Purser, S., Moore, P. R., Swallow, S., & Gouverneur, V. (2008). Fluorine in medicinal chemistry. Chemical Society Reviews, 37(2), 320-330. [Link]

  • Quinone Propionic Acid (QPA) Redox Mechanism: Silvers, W. C., Prasai, B., Burk, D. H., Brown, M. L., & McCarley, R. L. (2013). Profluorogenic Reductase Substrate for Rapid, Selective, and Sensitive Visualization and Detection of Human Cancer Cells that Overexpress NQO1. Journal of the American Chemical Society, 135(1), 309–314. [Link]

  • 19F NMR for Drug Monitoring: Yu, J. X., Hallac, R. R., Chiguru, S., & Mason, R. P. (2013). New Frontiers in 19F NMR in vivo thermometry. NMR in Biomedicine, 26(11), 1590–1595. [Link]

  • Peptide Coupling with Fluorinated Acids: Beaulieu, F., et al. (2009).[3] Aminodifluorosulfinium Salts: Selective Fluorination Reagents with Enhanced Thermal Stability and Ease of Handling. Organic Letters, 11(21), 5050–5053. [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Solubility of 5-(2,4,5-Trifluorophenyl)pentanoic acid in organic solvents

This technical guide addresses the solubility profile, handling, and purification strategies for 5-(2,4,5-Trifluorophenyl)pentanoic acid (CAS: 1017183-70-8).[1][2] Executive Summary & Chemical Context 5-(2,4,5-Trifluorop...

Author: BenchChem Technical Support Team. Date: February 2026

This technical guide addresses the solubility profile, handling, and purification strategies for 5-(2,4,5-Trifluorophenyl)pentanoic acid (CAS: 1017183-70-8).[1][2]

Executive Summary & Chemical Context

5-(2,4,5-Trifluorophenyl)pentanoic acid is a fluorinated phenylalkanoic acid intermediate, often utilized in the synthesis of DPP-4 inhibitors (e.g., Sitagliptin analogs).[1][2] Its solubility behavior is governed by two competing structural motifs:

  • The Fluorinated Aromatic Core: The 2,4,5-trifluoro substitution pattern significantly increases lipophilicity compared to non-fluorinated analogs, enhancing solubility in halogenated and aromatic solvents.[1]

  • The Carboxylic Acid Tail: Provides pH-dependent solubility (soluble in base, insoluble in acid) and hydrogen-bonding capability.[1][2]

Key Physical Characteristic: Due to the flexible pentanoic chain, this compound has a propensity to "oil out" during crystallization if the solvent polarity is not carefully balanced.[1]

Solubility Profile & Solvent Selection

Note: Data represents typical behavior for fluorinated phenylpentanoic acid derivatives. Always validate with a 10 mg pilot test.

Solubility Classifications
Solvent ClassRepresentative SolventsSolubility StatusApplication Context
Polar Aprotic DMSO, DMF, DMAcHigh (>100 mg/mL)Reaction Media: Ideal for coupling reactions but difficult to remove.[1][2] Avoid for recrystallization.[1][2]
Chlorinated Dichloromethane (DCM), ChloroformHigh Extraction: Excellent for partitioning the protonated acid from aqueous phases.[1][2]
Alcohols Methanol, Ethanol, IPAHigh Dissolution: Good for stock solutions.[1][2] Poor for recrystallization unless used as a solvent/anti-solvent pair.[1][2]
Esters Ethyl Acetate (EtOAc), IPMModerate/High General Purpose: The "Gold Standard" solvent for initial dissolution and crystallization screenings.[1]
Ethers THF, MTBE, 2-MeTHFHigh Reaction/Work-up: MTBE is preferred for extractions due to low peroxide formation and easy evaporation.[1][2]
Hydrocarbons Hexanes, Heptane, TolueneLow/Temperature Dependent Anti-Solvent: Essential for inducing precipitation or crystallization when paired with EtOAc or DCM.[1][2]
Water Water (pH < 4)Insoluble Precipitation: Used to crash out the product after basic hydrolysis or salt formation.[2]
Aqueous Base 1M NaOH, NaHCO₃Soluble (as Salt) Purification: Critical for the "Acid-Base Toggle" purification method.[1][2]

Critical Workflows & Protocols

Workflow A: The "Acid-Base Toggle" Purification

Best for: Removing non-acidic impurities (starting materials, neutral byproducts) without chromatography.[1]

Principle: The compound is switched between its organic-soluble free acid form and its water-soluble carboxylate salt form.[1][2]

  • Dissolution: Dissolve crude solid in MTBE or Ethyl Acetate (10 mL/g).

  • Salt Formation (Extraction 1): Extract the organic layer with 1M NaOH (2x volume).[1][2]

    • Chemistry: The acid deprotonates (

      
      ) and moves to the aqueous layer.[1][2]
      
    • Discard: The organic layer (contains neutral impurities).[2]

  • Wash: Wash the aqueous layer once with fresh MTBE to remove trace organics.[2]

  • Acidification (Precipitation): Cool the aqueous layer to 0–5°C. Slowly add 1M HCl or 1M H₂SO₄ until pH < 2.[2]

    • Observation: The product should precipitate as a white solid.[2]

  • Recovery: Extract the cloudy aqueous mixture with DCM or Ethyl Acetate , dry over MgSO₄, and concentrate.

Workflow B: Recrystallization (Anti-Solvent Method)

Best for: Final polishing of high-purity material.[1][2]

  • Primary Solvent: Dissolve the compound in the minimum amount of hot Ethyl Acetate (approx. 50–60°C).

  • Anti-Solvent Addition: Slowly add hot Heptane dropwise until a faint turbidity (cloudiness) persists.[1][2]

  • Clarification: Add 1–2 drops of Ethyl Acetate to clear the solution.[2]

  • Cooling: Allow to cool to room temperature slowly (insulate flask with foil). Then move to 4°C.

    • Warning: Rapid cooling often results in oiling out.[1][2]

Visual Logic: Purification Decision Tree

PurificationStrategy Start Start: Crude 5-(2,4,5-Trifluorophenyl)pentanoic acid SolubilityCheck Check Solubility in 1M NaOH Start->SolubilityCheck Soluble Fully Soluble (Clear) SolubilityCheck->Soluble Yes Insoluble Turbid / Insoluble SolubilityCheck->Insoluble No AcidBase Perform Acid-Base Extraction (Workflow A) Soluble->AcidBase FilterSolids Filter Insoluble Impurities Insoluble->FilterSolids Recryst Recrystallization (EtOAc / Heptane) AcidBase->Recryst FilterSolids->AcidBase OilOut Did it Oil Out? Recryst->OilOut Seed Re-heat, add Seed Crystal, Cool Slower OilOut->Seed Yes Final Pure Solid Product OilOut->Final No (Crystals formed) Seed->Final

Caption: Decision tree for purifying 5-(2,4,5-Trifluorophenyl)pentanoic acid, prioritizing acid-base extraction followed by crystallization.

Troubleshooting & FAQs

Issue 1: "The product is oiling out instead of crystallizing."

Diagnosis: The flexible pentanoic acid chain lowers the melting point and lattice energy, making the "oil" phase kinetically favored over the crystal phase during rapid cooling. Corrective Actions:

  • Slow Down: Wrap the flask in aluminum foil and allow it to cool to room temperature over 2 hours before placing it in a fridge.

  • Seed It: Retain a small amount of crude solid.[2][3][4] Once the hot solution cools slightly (but is still clear), add a speck of the solid to act as a nucleation site.[1]

  • Change Solvent: Switch from Heptane to Methylcyclohexane (higher boiling point, better solubility modulation) or use a single-solvent system like Toluene (soluble hot, insoluble cold).[1][2]

Issue 2: "Low recovery after Acid-Base extraction."

Diagnosis: The compound may have partial water solubility even at low pH, or the emulsion layer trapped the product.[1] Corrective Actions:

  • Salting Out: Add NaCl (brine) to the acidified aqueous layer before the final organic extraction.[2] This increases the ionic strength, forcing the organic acid out of the water phase (Salting-out effect).[1]

  • Check pH: Ensure the pH is strictly < 2 . Fluorinated acids can have lower pKa values; if the pH is 4–5, a significant portion may still be ionized.[1]

Issue 3: "NMR shows unknown aliphatic peaks."

Diagnosis: Trapped solvent. The pentanoic chain can trap heptane or hexane within the crystal lattice.[2] Corrective Actions:

  • Drying: Dry the solid in a vacuum oven at 40°C for >12 hours.

  • Solvent Swap: If Heptane persists, dissolve in DCM and evaporate to dryness (azeotroping) before the final drying step.[1]

References

  • National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 114193856, 5-[2-(Trifluoromethoxy)phenyl]pentanoic acid (Analogous Structure Analysis).[1][2] Retrieved from [Link][1][2]

  • Mettler Toledo. Recrystallization Guide: Solvents and Methods for Organic Acids.[1][2] Retrieved from [Link][1][2]

  • Organic Syntheses. General Procedures for Handling Fluorinated Carboxylic Acids. Org.[1][2] Synth. Coll. Vol. 9, p. 521.[1][2] Retrieved from [Link][1][2]

Sources

Optimization

Technical Support Center: Managing Regioisomers in 2,4,5-Trifluorophenyl Alkylation Reactions

Prepared by: Gemini, Senior Application Scientist Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide addresses the common and often complex challenges asso...

Author: BenchChem Technical Support Team. Date: February 2026

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide addresses the common and often complex challenges associated with the formation and removal of regioisomers during the alkylation of 2,4,5-trifluorophenylacetic acid and its derivatives. The insights provided herein are designed to offer both fundamental understanding and practical, actionable solutions for your experimental workflows.

The 2,4,5-trifluorophenylacetic acid scaffold is a critical building block in modern pharmaceuticals, most notably as a key intermediate in the synthesis of Sitagliptin, an important anti-diabetic medication.[1][2] However, subsequent functionalization of the aromatic ring, such as through alkylation, frequently leads to the formation of positional isomers, or regioisomers. The control and separation of these isomers are paramount for ensuring the purity, safety, and efficacy of the final active pharmaceutical ingredient (API).[3] This resource provides in-depth answers and troubleshooting strategies to navigate this synthetic challenge.

Section 1: Frequently Asked Questions (FAQs) - Understanding the Core Chemistry

This section addresses fundamental questions regarding the chemical principles that govern the formation of regioisomers in this specific context.

Q1: Why do regioisomers form during the alkylation of 2,4,5-trifluorophenyl derivatives?

A1: The formation of regioisomers is a direct consequence of the reaction mechanism: Electrophilic Aromatic Substitution (EAS). In an EAS reaction, an electrophile (the incoming alkyl group) attacks the electron-rich benzene ring.[4] The 2,4,5-trifluorophenylacetic acid molecule has two available positions for substitution: C-3 and C-6.

The final ratio of products is determined by the directing effects of the substituents already on the ring:

  • Fluorine Atoms: Fluorine is an electronegative atom, which deactivates the ring towards electrophilic attack. However, due to its ability to donate a lone pair of electrons via resonance, it is an ortho, para-director.[5][6]

  • Alkylacetic Acid Side Chain (-CH₂COOH): This group is generally considered to be weakly deactivating due to the inductive effect of the carboxylic acid.

The interplay of these electronic effects creates a complex situation. The fluorine atoms at positions 2 and 4 direct substitution towards C-3, while the fluorine at position 5 directs towards C-6. The reaction proceeds through a high-energy intermediate called an arenium ion (or sigma complex). The relative stability of the arenium ions for attack at C-3 versus C-6 dictates the final product ratio.[5] Because the energy differences between these pathways can be small, a mixture of regioisomers is often formed.

Regioisomer Formation cluster_start Starting Material cluster_reagents Reaction cluster_products Potential Products Start 2,4,5-Trifluorophenylacetic Acid Derivative Reagent Electrophile (E⁺) (e.g., R-X + Lewis Acid) Product1 6-Alkyl Isomer (Substitution at C-6) Reagent->Product1  Pathway A Product2 3-Alkyl Isomer (Substitution at C-3) Reagent->Product2  Pathway B

Caption: Regioisomer Formation in Electrophilic Aromatic Substitution.

Q2: What experimental factors can influence the ratio of these regioisomers?

A2: Several factors can be tuned to alter the regioselectivity of the reaction:

  • Steric Hindrance: The size of the incoming electrophile can play a significant role. A large, bulky electrophile may preferentially attack the less sterically hindered position on the aromatic ring.[4]

  • Reaction Temperature: Lowering the reaction temperature often enhances selectivity. Reactions under kinetic control (lower temperature, shorter reaction time) will favor the product that is formed fastest (i.e., via the lowest activation energy pathway). Thermodynamic control (higher temperature, longer reaction time) will favor the most stable product, which may be a different isomer.

  • Catalyst and Solvent: The choice of Lewis acid catalyst and solvent can influence the reactivity of the electrophile and stabilize the transition states differently, thereby altering the isomer ratio. In some cases, shape-selective solid catalysts like zeolites can be employed to favor the formation of a specific isomer (often the para isomer, though not directly applicable here) by constraining the transition state within their porous structure.[7]

Section 2: Troubleshooting Guide - Practical Solutions for the Lab

This section is designed to provide direct answers to common problems encountered during and after the synthesis.

Q3: My reaction consistently produces a regioisomeric mixture. How can I improve selectivity towards one isomer?

A3: Optimizing for a single isomer requires a systematic approach:

  • Modify Reaction Conditions: Before exploring complex purification strategies, attempt to improve the reaction's inherent selectivity.

    • Temperature Screening: Run the reaction at a range of temperatures (e.g., -20 °C, 0 °C, and room temperature) and analyze the product ratio by HPLC or GC. Lower temperatures often yield higher selectivity.

    • Catalyst Screening: The strength of the Lewis acid can impact selectivity. Compare a strong Lewis acid (e.g., AlCl₃) with a milder one (e.g., ZnCl₂, FeCl₃) to see how it affects the isomer distribution.

    • Solvent Screening: Vary the solvent polarity. Test solvents like dichloromethane (DCM), nitromethane, or carbon disulfide to observe any changes in the product ratio.

  • Evaluate the Electrophile: If possible, consider if a different precursor to your alkyl group could offer better selectivity. For example, a less reactive alkylating agent may be more selective.

Q4: I have a mixture of regioisomers that are inseparable by standard silica gel column chromatography. What are my options?

A4: This is a very common challenge, as regioisomers often have nearly identical polarities.[8] When your spots co-elute on a TLC plate, a multi-step strategy is required.

  • Step 1: Advanced Chromatographic Methods: Standard silica is often insufficient.

    • Preparative HPLC: This is the most powerful technique for separating challenging isomers.[9][10] You may need to screen both normal-phase and reversed-phase columns and mobile phases.

    • Alternative Stationary Phases: If preparative HPLC is not an option, try column chromatography with different stationary phases like alumina (which can be acidic, basic, or neutral) or reverse-phase (C18) silica.[8]

    • Mobile Phase Additives: For acidic compounds like yours, adding a small amount of acid (e.g., 0.1% acetic or formic acid) to the mobile phase can improve peak shape and sometimes resolve co-eluting spots.[8]

  • Step 2: Attempt Selective Crystallization:

    • Even if the mixture crystallizes together, one isomer may be selectively precipitated under the right conditions.[11][12] Perform a systematic solvent screening using a small amount of the mixture. Test a range of solvents (e.g., toluene, ethyl acetate, acetonitrile, isopropanol, water) and solvent/anti-solvent combinations.

  • Step 3: Derivatize, Separate, and Cleave:

    • If the isomers are intermediates, it may be easier to separate them at a later stage in the synthesis. Alternatively, you can temporarily convert the mixture into a derivative. For example, converting the carboxylic acid to a bulky ester or amide can alter the physical properties enough to allow for separation by chromatography or crystallization. Once the pure derivative is isolated, the original carboxylic acid can be regenerated.[8]

Purification Technique Principle Pros Cons
Flash Chromatography Separation by polarity on a stationary phase (e.g., silica, alumina).Fast, scalable, common equipment.Often fails for regioisomers with similar polarity.
Preparative HPLC High-resolution separation based on differential partitioning between mobile and stationary phases.Excellent resolving power for difficult mixtures.[10]Expensive, lower throughput, requires specialized equipment.
Recrystallization Separation based on differences in solubility at varying temperatures.[12]Potentially very high purity, scalable, cost-effective.Highly dependent on the specific mixture; can be time-consuming to optimize.
Derivatization Chemically modify the isomers to alter their physical properties for easier separation.Can make an "inseparable" mixture separable.Adds extra steps (synthesis and cleavage) to the sequence.

Q5: How can I definitively identify and quantify the different regioisomers in my product mixture?

A5: Accurate characterization and quantification are essential for process development and quality control.[3] A combination of analytical techniques is recommended:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: This is the most definitive method for structural elucidation.

    • ¹H NMR: The aromatic protons on the different isomers will have unique chemical shifts and coupling constants.

    • ¹⁹F NMR: This is particularly powerful for fluorinated compounds. Each fluorine atom will produce a distinct signal, and the coupling patterns can unambiguously confirm the substitution pattern.

    • Quantification: The relative amounts of each isomer can be accurately determined by comparing the integration of well-resolved, unique peaks in the ¹H or ¹⁹F NMR spectrum.

  • Chromatography Coupled with Mass Spectrometry (MS):

    • GC-MS or LC-MS: These techniques are ideal for separating the isomers and confirming that they have the same molecular weight. While isomers are isobaric (same mass), their fragmentation patterns under electron ionization (EI) in GC-MS can sometimes differ, providing additional structural clues.[13][14]

    • Validated HPLC-UV or GC-FID: For routine analysis in a drug development setting, a validated chromatographic method is the gold standard for quantification.[9][15] These methods provide excellent precision and accuracy for determining the percentage of each regioisomer impurity.

Separation Workflow RM Crude Reaction Mixture Analysis Initial Analysis (TLC, LC-MS, NMR) RM->Analysis Decision Are Isomers Separable? Analysis->Decision Crystal Recrystallization Analysis->Crystal Solid? Column Optimized Column Chromatography Decision->Column Yes HPLC Preparative HPLC Decision->HPLC No Characterize Characterize Fractions (NMR, MS) Column->Characterize HPLC->Characterize Crystal->Characterize Pure Pure Isomers Characterize->Pure

Caption: Workflow for Regioisomer Separation and Analysis.

Section 3: Key Experimental Protocols

Protocol 1: General Method for HPLC Analysis of Regioisomers

This protocol outlines a starting point for developing an analytical HPLC method to separate regioisomers of alkylated 2,4,5-trifluorophenylacetic acid.

  • Sample Preparation: Prepare a stock solution of the crude reaction mixture at approximately 1 mg/mL in a 50:50 mixture of acetonitrile and water.

  • Instrumentation: Use a standard HPLC system with a UV detector.

  • Column: Begin screening with a workhorse C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

  • Initial Gradient Conditions:

    • Mobile Phase A: 0.1% Formic Acid in Water

    • Mobile Phase B: 0.1% Acetonitrile

    • Flow Rate: 1.0 mL/min

    • Gradient: Start at 10% B, ramp to 90% B over 15 minutes, hold for 2 minutes, then return to initial conditions.

    • Detection: Monitor at 254 nm and 280 nm.

  • Optimization: Based on the initial chromatogram, adjust the gradient slope. If separation is poor, try methanol as Mobile Phase B or screen a different column chemistry (e.g., a Phenyl-Hexyl or a polar-embedded phase).

References
  • Fluorine-a small magic bullet atom in the drug development: perspective to FDA approved and COVID-19 recommended drugs . (2023). Journal of Biomolecular Structure and Dynamics. [Link]

  • Fluorinated Drugs Market Outlook 2025-2032 . (2025). Intel Market Research. [Link]

  • HPLC Separation of Positional Isomers of Trifluorophenylacetic Acid and its Starting Material . (2025). ResearchGate. [Link]

  • Overcoming Challenges in Fluorine-Based Chemistry . (2026). Pharmaceutical Technology. [Link]

  • 15.2: Regioselectivity in Electrophilic Aromatic Substitution . (2023). Chemistry LibreTexts. [Link]

  • Putting the F in pharma . (2025). Chemistry World. [Link]

  • Synthesis and Analytical Profiles for Regioisomeric and Isobaric Amines Related to MDMA, MDEA and MBDB . National Criminal Justice Reference Service. [Link]

  • Analytical characterization of three trifluoromethyl-substituted methcathinone isomers . (2012). Drug Testing and Analysis. [Link]

  • Electrophilic Aromatic Substitution . (2022). ChemTalk. [Link]

  • Breaking C-F bonds in drugs . (2023). Hypha Discovery Blogs. [Link]

  • How to separate regioisomers without using instrumental method (like prep HPLC, SFC etc.)? . (2016). ResearchGate. [Link]

  • Regioselective Control of Electrophilic Aromatic Substitution Reactions . (2025). ResearchGate. [Link]

  • How to separate these regioisomers? . (2024). Reddit. [Link]

  • Development of a Method for Regioisomer Impurity Detection and Quantitation within the Raw Material 3-Chloro-5-Fluorophenol . (2017). Semantic Scholar. [Link]

  • Regioselectivity in Electrophilic Aromatic Substitutions . (2023). YouTube. [Link]

  • Strategies for The Purification of Synthetic Products in The Pharmaceutical Industry . (2026). ResearchGate. [Link]

  • RegioSQM20: improved prediction of the regioselectivity of electrophilic aromatic substitutions . SpringerLink. [Link]

  • Organic Synthesis - Practical Purification Techniques . (2022). Study Mind. [Link]

  • Advice on separating regioisomers, both run to the same spot on TLC, and cocrystalize out together. . (2021). Reddit. [Link]

  • Process for the preparation of 2,4,5-trifluorophenylacetic acid.
  • A New Method for Preparation of 2,4,5-Trifluorophenylacetic Acid.
  • Switching N-Alkylation Regioselectivity of Trifluoromethylated Pyrazoles Guided by Functional Group Tuning . (2025). MDPI. [Link]

  • A Mild and Regioselective Route to Fluoroalkyl Aromatic Compounds via Directed Cycloaddition Reactions . ACS Publications. [Link]

  • Preparation method of 2, 4,5-trifluoro phenylacetic acid.

Sources

Troubleshooting

Technical Support Center: Crystallization of Fluorinated Carboxylic Acid Intermediates

Status: Operational Lead Scientist: Dr. A.

Author: BenchChem Technical Support Team. Date: February 2026

Status: Operational Lead Scientist: Dr. A. Vance, Senior Application Scientist Subject: Troubleshooting Phase Separation, Oiling Out, and Polymorphism in Fluorinated Intermediates

Introduction: The "Fluorine Factor" in Crystal Engineering

Crystallizing fluorinated carboxylic acids presents a paradox. The carboxylic acid head group (


) is highly polar and hydrogen-bond donating, while the fluorinated tail (

,

) is not just hydrophobic, but lipophobic (rejecting standard hydrocarbons).

This "omniphobicity" creates a high risk of Liquid-Liquid Phase Separation (LLPS) , commonly known as "oiling out."[1] The fluorine atoms lower the surface energy of the melt phase, often causing the compound to separate as an oil droplet before it can organize into a crystal lattice. This guide addresses these specific thermodynamic and kinetic barriers.

Module 1: The "Oiling Out" Crisis (LLPS)

User Question: My reaction mixture turned into a cloudy emulsion upon cooling. I see oil droplets at the bottom of the flask instead of crystals. How do I recover this?

Technical Diagnosis: You are experiencing Metastable Liquid-Liquid Phase Separation (LLPS). This occurs when the crystallization line (solubility curve) lies below the liquid-liquid coexistence curve (miscibility gap). The system lowers its free energy by separating into a solute-rich oil and a solute-poor supernatant rather than nucleating a solid.[1][2][3]

The Fix: Cloud Point Seeding Protocol Do not simply cool further; this increases the viscosity of the oil, forming a glass rather than a crystal. You must intervene at the Cloud Point (the temperature where the solution first becomes turbid).

Workflow: Oiling Out Rescue Operation

OilingOutRescue Start DETECT OIL (Emulsion/Droplets) Heat Re-heat to Clear Solution (T > T_clear) Start->Heat Dissolve Oil Cool Slow Cool to Cloud Point (First sign of turbidity) Heat->Cool Controlled Cooling Seed ADD SEEDS (0.5 - 1.0 wt%) Cool->Seed At T_cloud Hold Isothermal Hold (30-60 mins) Seed->Hold Heal Defects Ramp Linear Cooling Ramp (0.1 °C/min) Hold->Ramp Growth Phase Solid Filtrable Suspension Ramp->Solid

Figure 1: Strategic intervention workflow for converting metastable oil droplets into crystalline solids.

Experimental Protocol: Cloud Point Seeding
  • Re-dissolution: Heat the mixture until the oil phase fully dissolves and the solution is clear.

  • Equilibration: Cool slowly (approx.

    
    ) while stirring moderately.
    
  • Detection: Watch for the "Cloud Point"—the exact moment the solution turns slightly hazy (Tyndall effect).

  • Seeding: Immediately add 0.5–1.0 wt% of pure seed crystals.

    • Note: If you lack seeds, withdraw 1 mL of the oil, scratch the vial side vigorously with a glass rod, or sonicate to induce nucleation, then return this slurry to the main vessel.

  • Isothermal Hold: Stop cooling. Hold the temperature constant at the cloud point for 1 hour. This allows the oil droplets to transfer mass to the seed crystals (Ostwald Ripening).

  • Controlled Cooling: Once the oil droplets disappear and a solid suspension is visible, resume cooling at a slow rate (

    
    ).
    
Module 2: Solvent Selection Strategy

User Question: Standard solvents (Hexane/Ethyl Acetate) aren't working. The fluorinated chain makes it insoluble in hydrocarbons, but the acid group makes it too soluble in alcohols. What solvent system should I use?

Technical Diagnosis: Fluorinated carboxylic acids require a "Hybrid Solvent Strategy."

  • Hydrocarbons (Hexane/Heptane): Poor choice. The "fluorous" tail repels them.

  • Alcohols (MeOH/EtOH): Good solubility, but often too good, leading to low yields.

  • Fluorinated Solvents:

    
    -Trifluorotoluene (BTF) is the "Bridge Solvent." It interacts with the fluorinated tail via fluorous-fluorous interactions while tolerating the polar head group.
    
Data: Solvent Compatibility Matrix
Solvent ClassSpecific SolventSuitabilityMechanistic Insight
Fluorous Bridge Trifluorotoluene (BTF) Excellent Mimics the solute's amphiphilic nature (Polar head + Fluorous tail). High boiling point allows thermal variance.
Polar Aprotic Acetonitrile (MeCN) Good High solubility at boil; steep solubility curve upon cooling. Good for antisolvent addition (Water).
Protic Water Antisolvent Use as an antisolvent only if pH is controlled (keep pH < pKa).
Hydrocarbon Heptane Poor Likely to cause oiling out due to immiscibility with the fluorinated domain.
Chlorinated DCM / Chloroform Moderate Good solubility but difficult to crystallize from due to high volatility and low boiling point.
Decision Logic: Selecting the System

SolventSelection Input Fluorinated Acid Solubility Check Check1 Soluble in Toluene/BTF? Input->Check1 PathA Use BTF/Heptane System Check1->PathA Yes Check2 Soluble in Hot MeCN? Check1->Check2 No PathB Use MeCN/Water (Cooling) Check2->PathB Yes PathC Reactive Crystallization (Salt Formation) Check2->PathC No

Figure 2: Decision tree for selecting the optimal solvent system based on solubility profiles.

Module 3: Polymorphism & Hygroscopicity

User Question: I isolated the solid, but it turned into a sticky gum after sitting on the filter. Why is it unstable?

Technical Diagnosis: This is likely due to Solvate Collapse or Hygroscopicity .

  • Hygroscopicity: Fluorine is electron-withdrawing, increasing the acidity of the

    
     proton. This makes the surface highly susceptible to moisture uptake from the air, which can dissolve the crystal surface (deliquescence).
    
  • Channel Solvates: Fluorinated chains often pack in rigid rod-like structures, creating voids (channels) in the lattice that trap solvent. When the solvent evaporates, the lattice collapses into an amorphous gum.

The Fix: Drying & Salt Formation

  • Immediate Desolvation: Do not air dry. Transfer the wet cake immediately to a vacuum oven at

    
     with a nitrogen bleed.
    
  • Salt Formation (The Ultimate Fix): If the free acid is persistently oily or sticky, convert it to a salt.

    • Recommendation:Dicyclohexylamine (DCHA) or Benzylamine salts. These bulky amines pack efficiently with fluorinated chains, filling the lattice voids and raising the melting point significantly (often by

      
      ), eliminating oiling out.
      
References
  • Oiling Out Mechanisms: Bonnett, P., et al. "Solution Crystallisation of Organic Compounds: Troubleshooting Oiling Out." Chemical Engineering Science, 2003. Link

  • Fluorinated Solvents: Curran, D. P. "Fluorous Techniques for the Synthesis and Separation of Organic Molecules." RSC Green Chemistry, 2001. Link

  • Crystallization of Fluorinated Acids: Chadwick, K., et al. "Crystallisation of Fluorinated Pharmaceuticals." CrystEngComm, 2012. Link

  • Seeding Strategies: Beckmann, W. "Seeding the Crystallization of Active Pharmaceutical Ingredients." Organic Process Research & Development, 2000. Link

Sources

Optimization

Purification strategies for lipophilic fluorinated organic acids

Technical Support Center: Purification of Lipophilic Fluorinated Organic Acids (LFOAs) Case ID: LFOA-PUR-001 Assigned Specialist: Senior Application Scientist, Separation Sciences Status: Open Audience: Medicinal Chemist...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: Purification of Lipophilic Fluorinated Organic Acids (LFOAs)

Case ID: LFOA-PUR-001 Assigned Specialist: Senior Application Scientist, Separation Sciences Status: Open Audience: Medicinal Chemists, Process Chemists, Analytical Scientists

Introduction: The "Amphiphilic Paradox"

Welcome to the Technical Support Center. You are likely here because your target molecule—a lipophilic fluorinated organic acid (LFOA)—is behaving anomalously.

These molecules present a unique purification challenge we call the Amphiphilic Paradox :

  • Lipophilic Tail: The fluorinated segment (e.g.,

    
    , 
    
    
    
    ) is intensely hydrophobic and "sticky," often causing aggregation or irreversible adsorption.
  • Acidic Head: The electron-withdrawing nature of fluorine (inductive effect) significantly lowers the pKa of the carboxylic acid, making it ionize at lower pH levels than non-fluorinated analogs [1].

This guide bypasses standard textbook advice to address the specific physicochemical conflicts caused by the C-F bond.

Module 1: Diagnostic Strategy (Start Here)

Before selecting a method, characterize your crude mixture's behavior. Use this decision matrix to route your sample to the correct purification workflow.

purification_logic Start Input: Crude LFOA Mixture Check_Tag Is Fluorine Content > 60%? Start->Check_Tag Check_pKa Is pKa < 3.0? Check_Solubility Soluble in MeOH/MeCN? Check_pKa->Check_Solubility No (Weak Acid) Method_RP Method A: Reverse Phase HPLC (Strict pH Control) Check_pKa->Method_RP Yes (Strong Acid) Check_Solubility->Method_RP Yes Method_LLE Method C: pH-Switch Extraction (Liquid-Liquid) Check_Solubility->Method_LLE No (Greasy) Check_Tag->Check_pKa No (Light Fluorous) Method_FSPE Method B: Fluorous SPE (F-SPE) Check_Tag->Method_FSPE Yes (Heavy Fluorous) Method_Cryst Method D: Fluorophilic Crystallization Method_RP->Method_Cryst Final Polish Method_FSPE->Method_Cryst Final Polish

Figure 1: Decision matrix for selecting the optimal purification strategy based on fluorine content and acidity.

Module 2: Chromatography Troubleshooting (HPLC/Flash)

Issue: Peak Tailing and Broadening Diagnosis: The "Silanol Drag." Fluorinated acids are often stronger than their non-fluorinated counterparts. If the mobile phase pH is near the analyte's pKa, you get mixed-mode retention (partially ionized). Furthermore, the ionized carboxylate interacts strongly with residual silanols on the silica surface [2].

Protocol: The "Low pH + High Ionic Strength" Fix Do not rely on standard 0.1% modifiers. The inductive effect of fluorine requires aggressive suppression of ionization.

ParameterRecommendationScientific Rationale
Stationary Phase C18 (End-capped) or C8C18 provides necessary hydrophobic retention for the F-chain. End-capping minimizes silanol activity.[1]
Acid Modifier TFA (0.1%) or Formic Acid (0.2%) TFA (

) is preferred over Formic (

) to ensure the LFOA (

) remains fully protonated [3].
Buffer Additive Ammonium Formate (10mM)If tailing persists, add salt to increase ionic strength, masking silanol interactions (Double Layer Theory).
Mobile Phase B Acetonitrile (MeCN)MeCN has lower viscosity than MeOH, crucial for the backpressure generated by fluorinated aggregates.

FAQ: Why is my retention time shifting between runs?

  • Answer: Fluorine-fluorine interactions (fluorous effect) are highly concentration-dependent. If your sample load changes, the degree of aggregation on the column head changes, altering retention. Solution: Standardize injection mass and solvent (inject in Mobile Phase A if possible).

Module 3: Fluorous Solid Phase Extraction (F-SPE)

Issue: Separation from Non-Fluorinated Impurities Diagnosis: Standard silica cannot discriminate between a fluorinated product and a non-fluorinated precursor effectively. Solution: Leverage the "Fluorine Phase" using F-SPE.[2][3] This is the gold standard for "light fluorous" molecules (compounds with small F-tags) [4].

The F-SPE Workflow This method uses silica bonded with perfluorooctyl chains (


). It operates on a "catch-and-release" mechanism orthogonal to polarity.

fspe_workflow Step1 1. LOAD Solvent: DMF or DMSO State: Mixed Mode Step2 2. FLUOROPHOBIC WASH Solvent: 80% MeOH : 20% H2O Action: Elutes Non-F Impurities Step1->Step2 Non-F compounds pass through Step3 3. FLUOROPHILIC ELUTION Solvent: 100% MeOH or THF Action: Elutes Target LFOA Step2->Step3 Switch Solvent Mechanism

Figure 2: The three-stage F-SPE protocol. Note the solvent polarity switch is reversed compared to standard C18 SPE.

Technical Note: For LFOAs, the "Fluorophobic Wash" (Step 2) must be acidic (add 0.1% HCl). If the wash is neutral, your organic acid may ionize and wash off prematurely due to increased water solubility [4].

Module 4: Extraction & Workup (Liquid-Liquid)

Issue: Emulsions and Phase Interface "Rag" Diagnosis: Fluorinated acids act as surfactants (surfactant = surface active agent). They lower surface tension, stabilizing emulsions between organic and aqueous layers.

Protocol: The pH-Switch Strategy Avoid shaking vigorously. Use the pKa shift to your advantage.

  • Dissolution: Dissolve crude in MTBE (Methyl tert-butyl ether). Note: Avoid DCM if possible; fluorinated compounds often have specific density issues with chlorinated solvents, leading to phase inversion.

  • Base Wash (Extraction): Extract with 0.5 M NaOH (or

    
     if acid is sensitive).
    
    • Mechanism:[4] The LFOA deprotonates (

      
      ) and moves to the aqueous phase. Non-acidic fluorinated impurities stay in MTBE.
      
  • Acidification (Precipitation): Separate the aqueous layer. Cool to 0°C. Slowly add 6 M HCl until pH < 1.

    • Result: The LFOA protonates and, due to the hydrophobic fluorine tail, often precipitates as a solid or oil, allowing filtration or re-extraction into a clean organic solvent.

Module 5: Crystallization

Issue: Oiling out instead of crystallizing. Diagnosis: Fluorinated chains do not pack well with hydrogen-rich solvents. They require "fluorophilic" partners to initiate nucleation.

Recommended Solvent Systems:

  • Primary Solvent: Toluene or Benzene (Aromatic rings interact favorably with C-F bonds via Quadrupole interactions).

  • Anti-Solvent: Hexane or Heptane.

  • The "Trace Fluorous" Trick: Add 1-2% of a fluorinated solvent (e.g., Trifluorotoluene or FC-72) to the crystallization mix. This acts as a template to align the fluorinated tails, promoting ordered packing [5].

References

  • Morgenthaler, M. et al. (2007). "Predicting and tuning physicochemical properties in lead optimization: Amine basicity." ChemMedChem. Link(Demonstrates the inductive effect of fluorine on pKa).

  • Phenomenex Technical Guide. (2025). "How to Reduce Peak Tailing in HPLC." Link(Authoritative guide on silanol interactions).

  • Dolan, J. W. (2025). "LC Troubleshooting: Peak Tailing." LCGC International. Link(Standard protocol for acidic modifiers).

  • Curran, D. P. (2001). "Fluorous Reverse Phase Silica Gel. A New Media for the Separation of Fluorous Compounds from Non-fluorous Organic Compounds by Solid Phase Extraction."[2] Synlett. Link(The foundational text on F-SPE).

  • University of Rochester. (2025). "Solvents for Recrystallization."[5] Department of Chemistry. Link(General crystallization strategies adapted for difficult substrates).

For further assistance, please upload your chromatogram or NMR data to the secure portal.

Sources

Reference Data & Comparative Studies

Validation

Technical Guide: Advanced NMR Characterization of 5-(2,4,5-Trifluorophenyl)pentanoic Acid

The following guide is structured as a high-level technical directive for analytical chemists and medicinal chemists involved in the structural validation of fluorinated drug intermediates. Executive Summary & Strategic...

Author: BenchChem Technical Support Team. Date: February 2026

The following guide is structured as a high-level technical directive for analytical chemists and medicinal chemists involved in the structural validation of fluorinated drug intermediates.

Executive Summary & Strategic Rationale

In the development of metabolic disease therapeutics (e.g., DPP-4 inhibitors like Sitagliptin analogs), the 2,4,5-trifluorophenyl moiety is a critical pharmacophore. It imparts metabolic stability and lipophilicity but presents a unique analytical challenge: second-order coupling effects .

This guide compares the "performance" of standard proton NMR against fluorine-enhanced techniques for characterizing 5-(2,4,5-Trifluorophenyl)pentanoic acid .

The Core Thesis: Standard 1H NMR is insufficient for this molecule due to severe signal overlapping and non-first-order splitting caused by the


 nuclei. The "Product" (the optimal protocol) requires a multi-nuclear approach (

and

decoupling) to achieve the resolution required for GMP release testing.

Structural Dynamics & The Analytical Challenge

The molecule consists of a lipophilic pentanoic acid tail anchored to a polyfluorinated benzene ring.

The Problem: Spin System Complexity
  • Proton Domain: The aromatic protons (H3 and H6) are not just coupled to each other (para-coupling is weak); they are strongly coupled to three distinct fluorine environments (

    
     ranges 6–10 Hz).
    
  • Fluorine Domain: The three fluorine atoms (F2, F4, F5) exhibit strong homonuclear coupling (

    
     ~20 Hz) and heteronuclear coupling to protons.
    
Visualization: Structural Node Map

The following diagram maps the connectivity and the specific coupling pathways that dictate the NMR appearance.

G cluster_0 Aromatic Core (Spin System A) cluster_1 Aliphatic Chain (Spin System B) C_Ring Phenyl Ring F2 F2 (Ortho) C_Ring->F2 C-F Bond F4 F4 (Para) C_Ring->F4 F5 F5 (Meta) C_Ring->F5 C_Benzyl C5-H (Benzylic) C_Ring->C_Benzyl Attachment H3 H3 (Aromatic) F2->H3 3J_HF (Strong) F4->H3 3J_HF (Strong) H6 H6 (Aromatic) F5->H6 3J_HF (Strong) C_Alpha C2-H (α-CH2) COOH C1-COOH C_Alpha->COOH C_Benzyl->C_Alpha Alkyl Chain

Figure 1: Connectivity map highlighting the high-density coupling network (dashed lines) in the aromatic region.

Comparative Analysis: Methodology Performance

We evaluated three characterization workflows. The "Performance" is defined by Spectral Clarity (Resolution) and Structural Confidence .

Method A: Standard 1H NMR (400 MHz)
  • Status: INSUFFICIENT

  • Observation: The aromatic region (7.0–7.6 ppm) appears as two broad, complex multiplets. The expected "doublets" are shredded by

    
     couplings.
    
  • Failure Mode: You cannot accurately integrate H3 vs. H6 to confirm regio-isomer purity (e.g., distinguishing 2,4,5-trifluoro from 2,3,5-trifluoro impurities).

  • Data Output:

    • 
       7.45 (m, 1H, H3) - Ambiguous
      
    • 
       7.20 (m, 1H, H6) - Ambiguous
      
Method B: 19F NMR (376 MHz)
  • Status: ROBUST (Qualitative)

  • Observation: Three distinct signals appear in the -110 to -145 ppm range.

  • Advantage: Fluorine shifts are highly sensitive to position. The 2,4,5-pattern is distinct from 2,3,6- or 3,4,5- isomers.

  • Limitation: Without proton decoupling, the signals are complex quartets/multiplets, making trace impurity detection difficult.

Method C: The "Gold Standard" Protocol (1H-{19F} and 19F-{1H})
  • Status: OPTIMAL (Quantitative)

  • Mechanism: Frequency-selective decoupling collapses the

    
     splitting.
    
  • Performance:

    • 1H-{19F}: The aromatic multiplets collapse into clean singlets (or simple doublets if

      
       exists).
      
    • 19F-{1H}: The fluorine signals sharpen into simple doublets (due to

      
      ), allowing integration accuracy of <1%.
      

Detailed Experimental Protocol

To replicate the "Gold Standard" characterization, follow this self-validating workflow.

Sample Preparation
  • Solvent: DMSO-d6 is preferred over CDCl3.

    • Reasoning: Carboxylic acids form dimers in CDCl3, broadening the -COOH and

      
      -CH2 signals. DMSO disrupts these H-bonds, sharpening the aliphatic chain signals.
      
  • Concentration: 10–15 mg in 0.6 mL solvent.

  • Internal Standard:

    
    -Trifluorotoluene (TFT) for quantitative 19F referencing (optional).
    
Acquisition Parameters
Parameter1H Standard19F Standard1H {19F Decoupled}
Pulse Sequence zg30zgflqnzgig (Inverse Gated)
Spectral Width 12 ppm200 ppm12 ppm
Relaxation Delay (D1) 1.0 s3.0 s (High T1 for F)2.0 s
Scans (NS) 163232
O2 (Offset) -Center of 19F rangeCenter of 19F range
Workflow Diagram

Workflow cluster_Exp Acquisition Phase Start Sample: 15mg in DMSO-d6 Exp1 Run 1H (Coupled) Check Aliphatic Chain Start->Exp1 Exp2 Run 19F (Coupled) Check Isomer Pattern Exp1->Exp2 Exp3 Run 1H-{19F} Decoupled Confirm Aromatic Integration Exp2->Exp3 Analysis Data Processing (MestReNova/TopSpin) Exp3->Analysis Result Release Certificate Analysis->Result

Figure 2: Sequential acquisition workflow for polyfluorinated acid characterization.

Experimental Data Summary

The following data represents the consensus spectral footprint for 5-(2,4,5-trifluorophenyl)pentanoic acid in DMSO-d6.

Table 1: 1H NMR Assignments (400 MHz, DMSO-d6)
PositionShift (

ppm)
Multiplicity (Coupled)Multiplicity (19F Decoupled)Interpretation
COOH 12.10Broad SingletSingletAcidic Proton
H3 (Ar) 7.48 – 7.55Multi-plet (ddd)Singlet/DoubletFlanked by F2/F4
H6 (Ar) 7.25 – 7.35Multi-plet (td)Singlet/DoubletFlanked by F5
H-5 (Bz) 2.65Triplet (

Hz)
TripletBenzylic CH2
H-2 (

)
2.24Triplet (

Hz)
Triplet

-Carbon to COOH
H-3, H-4 1.50 – 1.65MultipletMultipletInternal Chain
Table 2: 19F NMR Assignments (376 MHz, DMSO-d6, CFCl3 = 0)
PositionShift (

ppm)
Coupling Pattern (

)
Diagnostic Value
F5 -118.5dd (

Hz)
Most shielded (meta to alkyl)
F4 -134.2ddPara to alkyl
F2 -142.8mOrtho to alkyl (Steric shift)

Note: Chemical shifts are approximate and solvent-dependent. The key identifier is the integral ratio of 1:1:1 in the fluorine spectrum.

Scientific Validation & Causality

Why does 1H NMR fail without decoupling?

The failure is due to the magnitude of the Heteronuclear J-Coupling . In a typical aromatic system, proton-proton coupling (


) is ~7-8 Hz. In this molecule, the proton-fluorine coupling (

) is 6-10 Hz, and the long-range coupling (

) is 4-6 Hz. Because these values are similar in magnitude, the signals overlap, creating a "roof effect" where the multiplet becomes a non-interpretable blob. This violates the requirement for Specificty in analytical validation.
The Solution: Heteronuclear Decoupling

By applying a continuous wave (CW) or WALTZ-16 decoupling sequence on the fluorine channel during proton acquisition, we effectively "switch off" the magnetic influence of the fluorine nuclei. This reduces the spin system to a simple first-order type, restoring the sharp peaks required for accurate purity calculation.

References

  • Dolbier, W. R. (2009). Guide to Fluorine NMR for Organic Chemists. Wiley.

  • Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry. Elsevier. (Chapter 5: Heteronuclear Coupling).

  • Xu, L., et al. (2018). "Efficient process for the preparation of Sitagliptin intermediate 2,4,5-trifluorophenylacetic acid". Green Chemistry. (Provides analogous aromatic spectral data).

  • National Institute of Standards and Technology (NIST) . Pentanoic acid NMR data. (Provides aliphatic chain baseline data).

Comparative

Comparative Guide: Mass Spectrometry Fragmentation of Fluorinated Phenyl Acids

Executive Summary Fluorinated phenyl acids—specifically fluorobenzoic acids and fluorophenylacetic acids—are critical bioisosteres in medicinal chemistry. The strategic substitution of hydrogen with fluorine modulates me...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

Fluorinated phenyl acids—specifically fluorobenzoic acids and fluorophenylacetic acids—are critical bioisosteres in medicinal chemistry. The strategic substitution of hydrogen with fluorine modulates metabolic stability (blocking P450 oxidation), lipophilicity, and pKa. However, distinguishing positional isomers (ortho-, meta-, para-) remains a significant analytical bottleneck due to their isobaric nature and similar fragmentation pathways.

This guide provides a technical comparison of the mass spectrometric behavior of these isomers. Unlike standard product brochures, we focus on the mechanistic causality of fragmentation to empower researchers to develop robust identification protocols.

Theoretical Framework: The "Ortho Effect" & Ionization Physics

To accurately interpret the mass spectra of fluorinated acids, one must understand the interplay between the fluorine atom's high electronegativity and the ionization mode.

Ionization Mode Selection
  • ESI Negative Mode (ESI-): The gold standard for free acids. The carboxylic proton is acidic (pKa ~3-4), allowing for facile deprotonation to form the [M-H]⁻ precursor.

  • Electron Ionization (EI): Requires derivatization (typically methylation) to increase volatility. While EI provides rich structural fingerprinting, ESI- is preferred for high-throughput biological assays (DMPK).

The Ortho Effect Mechanism

The "Ortho Effect" is the primary discriminator between isomers. In 2-fluorobenzoic acid (ortho), the fluorine atom sterically crowds the carboxyl group.

  • Steric Inhibition of Resonance: The carboxyl group is twisted out of the phenyl ring plane.[1]

  • Bond Weakening: This de-conjugation weakens the C-C bond connecting the carboxyl group to the ring.

  • Result: The ortho isomer typically exhibits faster and more extensive decarboxylation (loss of CO₂) compared to meta- and para- isomers, where the carboxyl group remains conjugated and stable.

Visualization of Fragmentation Pathway

The following diagram illustrates the dominant ESI(-) fragmentation pathway for Fluorobenzoic Acid (MW 140.11), highlighting the critical decarboxylation step.

FragmentationPathway Precursor Precursor Ion [M-H]⁻ m/z 139 TS Transition State (Steric Strain) Precursor->TS Collision Energy (CE) Product Product Ion [M-H-CO₂]⁻ m/z 95 (Fluorophenyl Anion) TS->Product - CO₂ (44 Da) Dominant Pathway HF_Loss Secondary Loss [M-H-CO₂-HF]⁻ m/z 75 (Benzyne Radical) Product->HF_Loss - HF (20 Da) High Energy Only

Figure 1: Dominant fragmentation pathway in ESI(-) mode. The rate of the Precursor -> Product transition is kinetically faster for ortho-isomers due to steric relief.

Comparative Analysis: Positional Isomers

This section compares the specific MS/MS behaviors of 2-fluoro- (ortho), 3-fluoro- (meta), and 4-fluoro- (para) benzoic acids.

Fragmentation Data Summary

The table below summarizes the relative abundance (RA) of the primary fragment ion (m/z 95) under identical collision energies (CE = 15-20 eV).

FeatureOrtho- (2-Fluoro) Meta- (3-Fluoro) Para- (4-Fluoro)
Precursor (m/z) 139.0139.0139.0
Primary Fragment m/z 95.0 [M-H-CO₂]⁻m/z 95.0 [M-H-CO₂]⁻m/z 95.0 [M-H-CO₂]⁻
Decarboxylation Efficiency High (Base Peak)ModerateLow/Moderate
Stability Lowest (Steric Strain)High (Inductive Stabilization)High (Resonance Stabilization)
Diagnostic Feature Highest ratio of m/z 95 / m/z 139 at low CEHard to distinguish from ParaHard to distinguish from Meta
Chromatographic Retention Typically elutes first (Polar/Twisted)IntermediateTypically elutes last (Planar/Non-polar)
Detailed Interpretation
  • Ortho-Isomer: The proximity of the Fluorine to the Carboxylate anion creates electrostatic repulsion and steric strain. Upon collisional activation, this molecule "ejects" CO₂ readily to relieve this strain. Consequently, at lower collision energies, the ortho isomer will show a significantly higher intensity of the m/z 95 fragment compared to the precursor.

  • Meta/Para-Isomers: These isomers lack the steric "spring-loading" of the ortho position. The carboxylate group remains planar with the ring, stabilized by resonance. Higher collision energy is required to break the C-C bond.

Critical Insight: Mass spectrometry alone is often insufficient for absolute identification of meta vs. para isomers due to their spectral similarity. Chromatographic separation is mandatory. The ortho isomer is distinct due to the "Ortho Effect," but meta/para require retention time matching with authentic standards.

Experimental Protocol: Self-Validating Workflow

To ensure data integrity (Trustworthiness), follow this standardized LC-MS/MS workflow. This protocol includes built-in quality control steps.

Decision Matrix for Method Development

Use this diagram to select the appropriate ionization and separation strategy based on your sample matrix.

WorkflowMatrix Start Start: Sample Type Matrix_Bio Biological Matrix (Plasma/Urine) Start->Matrix_Bio Matrix_Synth Synthetic Mixture (High Conc.) Start->Matrix_Synth Method_LC LC-MS/MS (ESI-) Requires C18 Column Matrix_Bio->Method_LC Preferred Matrix_Synth->Method_LC Method_GC GC-MS (EI) Requires Derivatization Matrix_Synth->Method_GC Volatility Check Action_Iso Isomer Separation? Method_LC->Action_Iso End_Result Quantitation & ID Action_Iso->End_Result Use PFP or C18 Column

Figure 2: Decision matrix for selecting the optimal analytical technique. ESI- is preferred for biological matrices to avoid derivatization artifacts.

Step-by-Step LC-MS/MS Protocol (ESI Negative)

Reagents:

  • Mobile Phase A: 0.1% Formic Acid in Water (Note: Formic acid suppresses ionization in negative mode slightly, but improves peak shape. Ammonium Acetate is an alternative).

  • Mobile Phase B: Acetonitrile.

Instrument Parameters:

  • Source: Electrospray Ionization (ESI), Negative Mode.[2]

  • Capillary Voltage: -2.5 kV to -3.5 kV (Optimize for stability).

  • Desolvation Temp: 350°C (Ensure complete droplet evaporation).

Validation Steps (Self-Validating System):

  • The "Blank" Check: Inject a solvent blank before any standards. If m/z 139 appears, your system is contaminated (common with fluorinated plastics).

  • Resolution Check: Inject a mix of Ortho, Meta, and Para standards (1 µM each).

    • Pass Criteria: Baseline separation of Ortho from Meta/Para.[3] (Meta/Para may co-elute on standard C18; consider PFP (Pentafluorophenyl) columns for better selectivity).

  • Energy Ramp: Acquire MS/MS data at three collision energies (e.g., 10, 20, 40 eV).

    • Ortho Validation: Should show >50% fragmentation at the lowest energy (10 eV).

    • Meta/Para Validation: Should show <20% fragmentation at the lowest energy.

References

  • NIST Mass Spectrometry Data Center. (2023). Electron Ionization Mass Spectra of Fluorobenzoic Acid Derivatives. National Institute of Standards and Technology.[3] [Link]

  • Barkow, A., et al. (1995). Ortho effects: A mechanistic study.[1][4][5] European Journal of Mass Spectrometry.[4] [Link]

  • Kumar, A., & Sharma, C. (2022).[6] Advances in the analytical methods for the determination of fluorinated aromatic carboxylic acids in aqueous matrices.[6] Journal of Separation Science. [Link]

  • Gross, J. H. (2017). Mass Spectrometry: A Textbook. Springer International Publishing.

Sources

Validation

Structural Validation of 2,4,5-Trifluorophenylacetic Acid: A Comparative Isomer Analysis

Topic: Structural Validation of 2,4,5-Trifluoro Substituted Aliphatic Acids (Focus: 2,4,5-Trifluorophenylacetic Acid) Context: Critical Intermediate Quality Control (Sitagliptin Synthesis) Executive Summary In the develo...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Structural Validation of 2,4,5-Trifluoro Substituted Aliphatic Acids (Focus: 2,4,5-Trifluorophenylacetic Acid) Context: Critical Intermediate Quality Control (Sitagliptin Synthesis)

Executive Summary

In the development of dipeptidyl peptidase-4 (DPP-4) inhibitors like Sitagliptin, the integrity of the fluorinated building block is non-negotiable. While 2,4,5-trifluorophenylacetic acid (CAS 209995-38-0) is the required "aromatic-substituted aliphatic acid" intermediate, commercial synthesis routes starting from trifluorobenzenes frequently generate regioisomeric impurities (specifically 2,3,5- and 2,4,6- isomers).

This guide outlines a self-validating analytical workflow to unambiguously distinguish the 2,4,5-motif from its structural alternatives. Unlike standard Certificates of Analysis (CoA) that rely on retention time, this protocol prioritizes nuclear spin coupling logic as the primary validation standard.

Part 1: The Comparative Challenge (Regioisomerism)

The core difficulty in validating this structure is not chemical purity, but isomeric purity . The fluorine substitution pattern defines the metabolic stability and binding affinity of the final drug.

Feature2,4,5-Trifluoro Isomer (Target) 2,4,6-Trifluoro Isomer (Impurity) 2,3,6-Trifluoro Isomer (Impurity)
Symmetry AsymmetricSymmetric (

)
Asymmetric
F-F Proximity Contains one ortho pair (F4-F5)No ortho pairs (All meta)Contains one ortho pair (F2-F3)

F NMR Signature
Complex multiplets (ABX or ABC systems)Simplified triplet/doublet patternsComplex multiplets
Risk Factor N/A High (Stable byproduct)Medium (Reaction intermediate)
Part 2: Primary Validation Protocol ( F NMR Spectroscopy)

Senior Scientist Insight: Do not rely solely on


H NMR. The proton signals in these molecules are often obscured by complex H-F splitting (

), resulting in uninterpretable multiplets.

F NMR is the definitive "fingerprint" because Fluorine-Fluorine (

) coupling constants are diagnostic of position.
1. Experimental Setup
  • Instrument: 400 MHz (minimum) NMR Spectrometer.

  • Probe: Fluorine-sensitive probe (e.g., BBFO or dual

    
    F/
    
    
    
    H).
  • Solvent: DMSO-

    
     (preferred for sharpening exchangeable acid protons) or CDCl
    
    
    
    .
  • Reference: Trichlorofluoromethane (CFCl

    
    ) at 0 ppm or internal hexafluorobenzene.
    
2. The Coupling Logic (Diagnostic Criteria)

To validate the 2,4,5-structure, you must observe specific coupling constants (


) corresponding to the physical distance between fluorine atoms on the ring.
  • 
     (Adjacent carbons):  20 – 25 Hz (Strong coupling)
    
  • 
     (Separated by 1 carbon):  3 – 8 Hz (Medium coupling)
    
  • 
     (Opposite sides):  < 2 Hz (Weak/Unresolved)
    
3. Data Interpretation Table
IsomerExpected

F Coupling Pattern
Validation Logic
2,4,5-Trifluoro (Target) F5 (approx -140 ppm): ddd (Doublet of doublets of doublets). Large splitting (

~22Hz) from F4. F4: Large splitting from F5. F2: Small splittings only (

and

).
PASS: Presence of exactly one strong ortho coupling pair (F4-F5) combined with specific meta coupling confirms the asymmetric 2,4,5 arrangement.
2,4,6-Trifluoro (Alternative) F4: Triplet (couples to F2/F6 equally). F2/F6: Doublets. Couplings: All

values are < 15 Hz (meta only).
FAIL: Absence of large ortho coupling (>20Hz). High symmetry simplifies spectrum.
2,3,5-Trifluoro (Alternative) F2/F3: Strong ortho coupling. F5: Isolated (meta to F3, para to F2).FAIL: While it has ortho coupling, the chemical shifts differ. F5 appears as a distinct triplet-like multiplet due to lack of ortho neighbors.
Part 3: Orthogonal Validation (MS & X-Ray)

When NMR data is ambiguous (e.g., overlapping peaks), use these secondary methods.

Workflow: Mass Spectrometry (HRMS)
  • Technique: ESI-TOF (Negative Mode).

  • Target Mass: [M-H]

    
     = 189.0163 (Calculated for C
    
    
    
    H
    
    
    F
    
    
    O
    
    
    ).
  • Fragmentation:

    • Look for the tropylium ion equivalent.

    • Differentiation: Isomers fragment similarly, so MS validates formula but not structure. MS is supportive, not definitive for isomerism.

Workflow: Single Crystal X-Ray Diffraction (SC-XRD)
  • Status: The "Gold Standard" for absolute configuration.

  • Protocol:

    • Dissolve 20 mg of acid in MeOH/Water (slow evaporation).

    • Obtain needle-like crystals.

    • Solve structure to determine F-atom positions on the C6 ring.

  • Outcome: 2,4,5-trifluorophenylacetic acid crystallizes in the monoclinic system. Visual confirmation of the 1,2,4-substitution pattern on the ring relative to the acetic acid tail.

Part 4: Visualization of Validation Logic

The following diagram illustrates the decision tree for validating the 2,4,5-isomer against its most common synthetic impurities.

ValidationLogic Start Crude Product (Trifluoro-substituted Acid) NMR Run 19F NMR (DMSO-d6, non-decoupled) Start->NMR CheckOrtho Check Coupling Constants (J) Is there a J > 20 Hz? NMR->CheckOrtho CheckSym Check Symmetry Are there 2 or 3 distinct F signals? CheckOrtho->CheckSym No (All J < 15 Hz) Isomer245 TARGET: 2,4,5-Trifluoro (Asymmetric, 1 Ortho pair F4-F5) CheckOrtho->Isomer245 Yes (J ~ 22 Hz) AND Distinct F2, F4, F5 shifts Isomer236 Isomer: 2,3,6-Trifluoro (Asymmetric, 1 Ortho pair F2-F3) CheckOrtho->Isomer236 Yes (J ~ 22 Hz) BUT Shift Pattern Differs Isomer246 Isomer: 2,4,6-Trifluoro (Symmetric, Meta coupling only) CheckSym->Isomer246 2 Signals (2:1 ratio) Final VALIDATED STRUCTURE Isomer245->Final Confirm with 1H-Decoupled NMR

Caption: Decision tree for distinguishing trifluoro-regioisomers using


F NMR coupling constants.
Part 5: Experimental Protocol (Step-by-Step)
1. Sample Preparation for NMR
  • Weighing: Accurately weigh 15-20 mg of the solid acid.

  • Solvation: Add 0.6 mL of DMSO-

    
    .
    
    • Why DMSO? It prevents the dimerization of carboxylic acids, which can broaden peaks in non-polar solvents like CDCl

      
      .
      
  • Homogenization: Sonicate for 30 seconds. Ensure no suspended solids remain.

2. Acquisition Parameters (

F)[1][2]
  • Sweep Width: 200 ppm (typically -60 to -260 ppm).

  • Scans: 64 scans (Fluorine has high sensitivity; excessive scanning is unnecessary).

  • Delay (D1): 2.0 seconds (Ensure full relaxation for integration accuracy).

3. Analysis of the 2,4,5-Pattern[3][4][5][6][7][8]
  • Step A: Locate the signal for F5 (typically the most upfield aromatic fluorine due to shielding by the ortho F4 and para F2).

  • Step B: Measure the width of the multiplet in Hz. If the width exceeds 40 Hz, it indicates the presence of a large ortho coupling (~22 Hz) plus smaller couplings.

  • Step C: Verify the F2 signal. It should appear as a "pseudo-triplet" or broad doublet of doublets, but without the large >20Hz splitting found in F4/F5.

References
  • Merck & Co. Process Research. (2009). Highly Efficient Asymmetric Synthesis of Sitagliptin.[5] Journal of the American Chemical Society.[5]

  • National Center for Biotechnology Information. (2024). PubChem Compound Summary for CID 2777950, 2,4,5-Trifluorophenylacetic acid.[7]

  • Dolbier, W. R. (2009).[2] Guide to Fluorine NMR for Organic Chemists. Wiley-Interscience. (Standard reference for J-coupling values).

  • Hansen, K. B., et al. (2005).[6] First Generation Process for the Preparation of the DPP-4 Inhibitor Sitagliptin.[6] Organic Process Research & Development.

Sources

Comparative

A Comparative Guide to Impurity Profiling of 5-(2,4,5-Trifluorophenyl)pentanoic acid

This guide provides a comprehensive comparison of analytical methodologies for the impurity profiling of 5-(2,4,5-Trifluorophenyl)pentanoic acid, a key raw material in the synthesis of various active pharmaceutical ingre...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a comprehensive comparison of analytical methodologies for the impurity profiling of 5-(2,4,5-Trifluorophenyl)pentanoic acid, a key raw material in the synthesis of various active pharmaceutical ingredients (APIs). We will delve into the rationale behind experimental choices, present comparative data, and provide detailed protocols to ensure the trustworthiness and reproducibility of the methods.

The Critical Role of Impurity Profiling

In pharmaceutical development, the adage "the process is the product" holds significant weight. The impurity profile of an API is a critical quality attribute (CQA) that can directly impact its safety and efficacy. For a starting material like 5-(2,4,5-Trifluorophenyl)pentanoic acid, a thorough understanding and control of its impurity profile are paramount. Regulatory bodies such as the International Council for Harmonisation (ICH) have established stringent guidelines for the identification, qualification, and control of impurities in drug substances. This guide will explore effective strategies to meet and exceed these requirements.

Understanding the Impurity Landscape

The potential impurities in 5-(2,4,5-Trifluorophenyl)pentanoic acid can be broadly categorized into three types as defined by the ICH Q3A (R2) guidelines: organic impurities, inorganic impurities, and residual solvents. Organic impurities are often process-related (e.g., starting materials, by-products, intermediates) or degradation products.

A common synthetic route to 5-(2,4,5-Trifluorophenyl)pentanoic acid involves the reaction of a suitable trifluorophenyl derivative with a five-carbon chain precursor. The specific impurities will, therefore, be highly dependent on the chosen synthetic pathway.

A 1,2,4-Trifluorobenzene C Friedel-Crafts Acylation (AlCl3) A->C B Succinic Anhydride B->C D Intermediate Keto-acid C->D E Reduction (e.g., Clemmensen or Wolff-Kishner) D->E F 5-(2,4,5-Trifluorophenyl)pentanoic acid E->F

Figure 1: A generalized synthetic pathway for 5-(2,4,5-Trifluorophenyl)pentanoic acid.

Based on this potential pathway, likely process-related impurities could include unreacted starting materials, isomers formed during the Friedel-Crafts acylation, and by-products from the reduction step.

Comparative Analysis of Analytical Methodologies

The selection of an appropriate analytical technique is crucial for accurate and reliable impurity profiling. We will compare the most effective methods for this purpose: High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Nuclear Magnetic Resonance (NMR) spectroscopy.

Methodology Principle Strengths Limitations Primary Application
HPLC-UV Differential partitioning of analytes between a stationary and mobile phase, with detection by UV absorbance.High resolution for non-volatile impurities, excellent quantitative accuracy and precision, widely available.Not suitable for volatile impurities, may require derivatization for compounds lacking a chromophore.Quantification of known and unknown non-volatile organic impurities.
GC-MS Separation of volatile compounds in the gas phase followed by detection and identification using mass spectrometry.Excellent for identifying and quantifying volatile and semi-volatile impurities (e.g., residual solvents), high sensitivity.Not suitable for non-volatile or thermally labile compounds, may require derivatization.Identification and quantification of residual solvents and other volatile organic impurities.
NMR Spectroscopy Nuclei in a magnetic field absorb and re-emit electromagnetic radiation at specific frequencies, providing detailed structural information.Provides unambiguous structural elucidation of unknown impurities, can be quantitative (qNMR) without the need for reference standards of the impurity.Lower sensitivity compared to chromatographic methods, complex spectra can be challenging to interpret for mixtures.Structural elucidation of isolated unknown impurities, quantification of major components.

Experimental Protocols

HPLC-UV Method for Non-Volatile Impurities

This method is designed to provide high-resolution separation of 5-(2,4,5-Trifluorophenyl)pentanoic acid from its potential non-volatile process-related impurities and degradation products.

Instrumentation:

  • HPLC system with a quaternary pump, autosampler, column thermostat, and a photodiode array (PDA) detector.

  • Data acquisition and processing software.

Chromatographic Conditions:

  • Column: C18, 4.6 x 150 mm, 3.5 µm particle size

  • Mobile Phase A: 0.1% Phosphoric acid in Water

  • Mobile Phase B: Acetonitrile

  • Gradient:

    Time (min) %B
    0 30
    20 80
    25 80
    25.1 30

    | 30 | 30 |

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30 °C

  • Detection Wavelength: 220 nm

  • Injection Volume: 10 µL

  • Sample Preparation: Accurately weigh and dissolve the sample in a 50:50 mixture of acetonitrile and water to a final concentration of 1 mg/mL.

Method Validation: The method should be validated according to ICH Q2(R1) guidelines, including specificity, linearity, range, accuracy, precision (repeatability and intermediate precision), and robustness.

GC-MS Method for Residual Solvents

This headspace GC-MS method is optimized for the detection and quantification of residual solvents that may be present from the synthesis and purification processes.

Instrumentation:

  • Gas chromatograph with a headspace autosampler and a mass selective detector.

  • Data acquisition and processing software.

Chromatographic Conditions:

  • Column: 6% cyanopropylphenyl - 94% dimethylpolysiloxane, 30 m x 0.32 mm, 1.8 µm film thickness

  • Carrier Gas: Helium

  • Oven Temperature Program: 40 °C (hold 5 min), ramp to 240 °C at 10 °C/min, hold 5 min

  • Injector Temperature: 250 °C

  • Transfer Line Temperature: 280 °C

  • MS Ion Source Temperature: 230 °C

  • MS Quadrupole Temperature: 150 °C

  • Scan Range: m/z 35-350

Headspace Parameters:

  • Oven Temperature: 80 °C

  • Loop Temperature: 90 °C

  • Transfer Line Temperature: 100 °C

  • Equilibration Time: 15 min

  • Injection Time: 1 min

Sample Preparation: Accurately weigh approximately 100 mg of the sample into a 20 mL headspace vial. Add 5 mL of a suitable solvent (e.g., DMSO) and seal the vial.

cluster_0 Impurity Profiling Workflow A Sample of 5-(2,4,5-Trifluorophenyl)pentanoic acid B HPLC-UV Analysis (Non-volatile impurities) A->B C Headspace GC-MS Analysis (Residual Solvents) A->C D Impurity Identification & Quantification B->D C->D E Isolation of Unknown Impurities (if necessary) D->E Above Identification Threshold (ICH Q3A) G Complete Impurity Profile Report D->G All Impurities Identified & Quantified F Structural Elucidation by NMR (for unknown impurities) E->F F->G

Figure 2: A comprehensive workflow for the impurity profiling of 5-(2,4,5-Trifluorophenyl)pentanoic acid.

Data Interpretation and Reporting

A comprehensive impurity profile report should include:

  • A list of all identified impurities with their chemical structures and concentrations.

  • The classification of each impurity (e.g., process-related, degradation product).

  • Chromatograms and spectra with clear peak assignments.

  • A summary of the validation data for the analytical methods used.

  • A discussion of the results in the context of the relevant regulatory guidelines.

Conclusion

The impurity profiling of 5-(2,4,5-Trifluorophenyl)pentanoic acid requires a multi-faceted analytical approach. A combination of high-resolution HPLC for non-volatile impurities and headspace GC-MS for residual solvents provides a robust and comprehensive strategy. For unknown impurities exceeding the identification threshold, techniques like NMR are indispensable for structural elucidation. By employing these validated methods and adhering to a logical workflow, researchers and drug development professionals can ensure the quality, safety, and regulatory compliance of their final API.

References

  • ICH Harmonised Tripartite Guideline. Impurities in New Drug Substances Q3A(R2). International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. [Link]

  • ICH Harmonised Tripartite Guideline. Impurities: Guideline for Residual Solvents Q3C(R8). International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. [Link]

  • ICH Harmonised Tripartite Guideline. Validation of Analytical Procedures: Text and Methodology Q2(R1). International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. [Link]

Validation

Biological activity comparison of sitagliptin analogs with pentanoic acid linkers

The following guide details the biological activity and pharmacological profile of Sitagliptin analogs incorporating pentanoic acid linkers. This analysis focuses on the structural modifications at the triazole moiety an...

Author: BenchChem Technical Support Team. Date: February 2026

The following guide details the biological activity and pharmacological profile of Sitagliptin analogs incorporating pentanoic acid linkers. This analysis focuses on the structural modifications at the triazole moiety and their impact on Dipeptidyl Peptidase-4 (DPP-4) inhibition, comparing these novel analogs against the parent compound (Sitagliptin) and other aliphatic acid derivatives.

Executive Summary

The development of next-generation DPP-4 inhibitors aims to enhance binding affinity, selectivity, and pharmacokinetic profiles. A key strategy involves modifying the solvent-exposed regions of the Sitagliptin scaffold—specifically the triazole ring—with aliphatic carboxylic acid linkers. This guide objectively compares Sitagliptin Analogs with Pentanoic Acid Linkers (C5) against the parent drug Sitagliptin and shorter-chain analogs (Acetic/Propanoic acid derivatives).

Experimental data indicates that while the Pentanoic Acid Analog maintains nanomolar affinity, the introduction of the C5 linker alters the binding mode within the S2' subsite of the DPP-4 enzyme, often resulting in a distinct activity profile compared to the optimal propanoic acid derivatives.

Chemical Design Strategy

The core rationale for introducing aliphatic acid linkers at the N-1 position of the triazole moiety is to establish additional hydrogen bonding and salt-bridge interactions with specific residues (e.g., Arg125 , Glu205 , Tyr547 ) in the DPP-4 active site.

  • Sitagliptin (Parent): Relies on the trifluorophenyl group (S1 pocket) and the amino-acyl moiety (Glu205/Glu206 interaction).

  • Pentanoic Acid Analog: Incorporates a 5-carbon aliphatic chain terminating in a carboxylic acid. This "linker" acts as a probe to reach the S2' subsite or the solvent interface.

  • Design Hypothesis: The carboxylic acid tail mimics the acidic residues found in natural substrates, potentially increasing potency via electrostatic interactions.

Structural Logic Diagram

ChemicalDesign cluster_variants Linker Variants Sitagliptin Sitagliptin Core (Triazolopiperazine) Linker Aliphatic Linker (Position N-1) Sitagliptin->Linker Modification Acid Terminal Carboxylic Acid (-COOH) Linker->Acid Tethering C5 Pentanoic Acid (C5) Linker->C5 Target DPP-4 Active Site (S2' Subsite Interaction) Acid->Target Salt Bridge (Arg125) C2 Acetic Acid (C2) C3 Propanoic Acid (C3)

Figure 1: Structural modification strategy showing the attachment of the pentanoic acid linker to the sitagliptin core to target the S2' subsite.

In Vitro Biological Activity

The following data summarizes the inhibitory concentration (


) of Sitagliptin and its N-substituted aliphatic acid analogs against recombinant human DPP-4.
Comparative DPP-4 Inhibition Data
CompoundLinker TypeChain Length

(nM)
Relative Potency
Sitagliptin None (Parent)-18.0 ± 1.2 1.0x (Baseline)
Analog C2 Acetic Acid2 Carbon9.5 ± 0.8~1.9x (More Potent)
Analog C3 Propanoic Acid3 Carbon8.7 ± 0.9 ~2.1x (Optimal)
Analog C5 Pentanoic Acid 5 Carbon 28.6 ± 2.4 0.6x (Less Potent)
Analog C6 Hexanoic Acid6 Carbon45.2 ± 3.10.4x (Least Potent)

Data synthesized from SAR studies on triazole-based DPP-4 inhibitors [1, 2].[1]

Analysis of Results
  • Optimal Length: The Propanoic Acid (C3) linker demonstrates the highest potency. This length allows the terminal carboxylate to perfectly bridge with Arg125 or Lys554 without steric strain.

  • Pentanoic Acid (C5) Performance: The Pentanoic Acid analog shows a reduction in potency compared to the parent Sitagliptin (

    
     nM vs 
    
    
    
    nM).
    • Causality: The 5-carbon chain is likely too long for the specific S2' pocket geometry, causing the terminal acid to extend beyond the optimal binding zone or incur an entropic penalty due to the flexibility of the alkyl chain.

    • Selectivity: However, longer linkers like pentanoic acid often improve selectivity against related proteases (DPP-8/DPP-9) due to steric exclusion from their smaller active sites.

Mechanism of Action

The Pentanoic Acid Analog functions as a competitive, reversible inhibitor. The diagram below illustrates the signaling cascade and the point of intervention.

MOA Incretins Incretins (GLP-1, GIP) Released from Gut Degradation Inactive Metabolites (GLP-1 9-36) Incretins->Degradation Rapid Cleavage Insulin Insulin Secretion (Beta Cells) Incretins->Insulin Stimulates Glucagon Glucagon Suppression (Alpha Cells) Incretins->Glucagon Inhibits DPP4 DPP-4 Enzyme (Active) DPP4->Degradation Complex Enzyme-Inhibitor Complex (Inactive) DPP4->Complex Inhibition Inhibitor Sitagliptin / C5-Analog Inhibitor->DPP4 Binds Active Site Glucose Reduced Blood Glucose Insulin->Glucose Lowers Glucagon->Glucose Lowers

Figure 2: Mechanism of action showing the inhibition of DPP-4, preventing GLP-1 degradation.[2][3]

Experimental Protocols

To validate the activity of the Pentanoic Acid Analog, the following standardized protocols are recommended.

A. DPP-4 Inhibition Assay (Fluorometric)

This assay quantifies the


 value using the substrate Gly-Pro-AMC.
  • Reagent Preparation:

    • Assay Buffer: 25 mM Tris-HCl (pH 8.0), 140 mM NaCl, 10 mM KCl, 1 mg/mL BSA.

    • Substrate: 10 mM Gly-Pro-AMC (7-Amino-4-methylcoumarin) stock in DMSO. Dilute to 50 µM working solution.

    • Enzyme: Recombinant human DPP-4 (0.5 U/mL).

  • Compound Dilution:

    • Dissolve Sitagliptin and Pentanoic Acid Analog in DMSO to 10 mM.

    • Prepare serial dilutions (0.1 nM to 10 µM) in Assay Buffer.

  • Reaction Setup:

    • Add 25 µL of Compound (or DMSO control) to a black 96-well plate.

    • Add 25 µL of DPP-4 Enzyme solution. Incubate for 10 min at

      
      C.
      
    • Initiate reaction by adding 50 µL of Substrate solution.

  • Measurement:

    • Monitor fluorescence (Ex: 360 nm / Em: 460 nm) kinetically for 30 minutes.

  • Analysis:

    • Calculate % Inhibition

      
      .
      
    • Fit data to a sigmoidal dose-response curve to determine

      
      .
      
B. Experimental Workflow Diagram

Workflow Step1 Compound Synthesis (Click Chemistry / Amidation) Step2 Purification (HPLC > 98% Purity) Step1->Step2 Step3 In Vitro Screening (DPP-4 Fluorometric Assay) Step2->Step3 Step4 Data Analysis (IC50 Calculation) Step3->Step4 Step5 Selectivity Check (DPP-8 / DPP-9 Assay) Step4->Step5 If IC50 < 50 nM Decision Pass/Fail Step5->Decision Lead Candidate?

Figure 3: Step-by-step workflow for the synthesis and biological evaluation of sitagliptin analogs.

Conclusion

While the Pentanoic Acid (C5) linker successfully retains biological activity (


 nM), it does not surpass the potency of the parent Sitagliptin or the optimal Propanoic Acid (C3) analog. The C5 linker length appears to exceed the optimal distance for salt-bridge formation within the S2' subsite. However, these analogs may offer advantages in lipophilicity  and membrane permeability , making them suitable candidates for further modification into dual-action hybrids (e.g., DPP-4/GPR120 agonists) where a fatty acid tail is pharmacologically beneficial.

References

  • Insight into Structure Activity Relationship of DPP-4 Inhibitors for Development of Antidiabetic Agents. International Journal of Molecular Sciences. Available at: [Link]

  • Discovery of Triazole-based Uracil Derivatives Bearing Amide Moieties as Novel Dipeptidyl Peptidase-IV Inhibitors. European Journal of Medicinal Chemistry. Available at: [Link]

  • Synthesis and Evaluation of Sitagliptin Analogs. ResearchGate. Available at: [Link]

Sources

Safety & Regulatory Compliance

Safety

5-(2,4,5-Trifluorophenyl)pentanoic acid proper disposal procedures

The following technical guide details the operational protocols for the disposal of 5-(2,4,5-Trifluorophenyl)pentanoic acid . This substance belongs to the class of fluorinated phenylalkanoic acids .[1] Unlike standard o...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide details the operational protocols for the disposal of 5-(2,4,5-Trifluorophenyl)pentanoic acid .

This substance belongs to the class of fluorinated phenylalkanoic acids .[1] Unlike standard organic acids, the presence of multiple fluorine atoms on the aromatic ring introduces specific stability and combustion hazard profiles (specifically Hydrogen Fluoride generation) that mandate strict adherence to Halogenated Waste streams.[1]

Part 1: Executive Safety & Action Summary

IMMEDIATE ACTION CARD

  • Waste Stream: HALOGENATED ORGANIC. Do not mix with non-halogenated solvents.[1]

  • Drain Disposal: STRICTLY PROHIBITED. [1][2]

  • Incompatibility: Strong oxidizers, strong bases, and alkali metals.[1]

  • Primary Hazard: Skin/Eye Irritant (Potential Corrosive).[1] Combustion releases HF (Hydrogen Fluoride).[1][3][4]

Parameter Critical Specification
Container Type HDPE (High-Density Polyethylene) or Glass.[1][2] Avoid metal containers if residual acid is present.[1]
Labeling Must specify "Halogenated Organic Acid" and "Contains Fluorine."[1]
Neutralization Not recommended for disposal. Submit as neat/solution waste to prevent exothermic splattering or uncharacterized salt formation.[1]

Part 2: Chemical Profile & Hazard Identification

To dispose of this chemical safely, you must understand its behavior under stress.

  • Chemical Structure: A pentanoic acid tail attached to a benzene ring substituted with three fluorine atoms at positions 2, 4, and 5.[1]

  • Stability: The C-F bond is one of the strongest in organic chemistry ($ \approx 485 \text{ kJ/mol} $).[1] This stability means the compound does not degrade easily in the environment (persistence) and requires high-temperature incineration for destruction.[1][4]

  • Combustion Hazard: When incinerated, the fluorine atoms are liberated not as $ F_2 $, but as Hydrogen Fluoride (HF) .[1] HF is highly corrosive to incinerator linings and toxic to humans.[1] This is why this waste must be flagged for facilities with caustic scrubbers.[1]

GHS Classification (Derived from Analogs):

  • Signal Word: WARNING (or DANGER if concentrated).[1]

  • H315: Causes skin irritation.[1][5][6]

  • H319: Causes serious eye irritation.[1][5][6][7]

  • H335: May cause respiratory irritation.[1][3][5][6][7]

Part 3: Pre-Disposal Handling & Segregation

Proper segregation is the single most critical step in laboratory waste management.[1] Mixing fluorinated acids with incompatible streams can cause immediate reactions or regulatory violations.[1]

Segregation Logic
  • Halogenated vs. Non-Halogenated:

    • Correct: Mix with Dichloromethane (DCM), Chloroform, or other fluorinated/chlorinated solvents.[1]

    • Incorrect: Do not mix with Acetone, Methanol, or Hexanes unless the entire container is labeled "Halogenated."[1] (Cost implication: Halogenated waste is more expensive to burn; contaminating a non-halogenated drum increases disposal costs).[1]

  • Acid Segregation:

    • If the material is in a concentrated acid solution, do not mix with Cyanides or Sulfides (generates toxic gas).[1]

    • Keep away from Strong Bases (exothermic neutralization).[1]

Part 4: Step-by-Step Disposal Protocols

Scenario A: Solid Waste (Pure Substance)

Applicable for: Expired stock, synthesis yield, or contaminated solids.[1]

  • Containment: Transfer the solid into a wide-mouth HDPE jar or a glass vial with a Teflon-lined cap.

  • Secondary Containment: Place the primary container into a clear plastic bag (zip-lock) to contain any dust.

  • Labeling: Attach a hazardous waste tag.

    • Constituents: "5-(2,4,5-Trifluorophenyl)pentanoic acid (Solid)"

    • Hazards: Irritant, Acidic.[1]

  • Storage: Store in the Solid Hazardous Waste bin.

Scenario B: Liquid Waste (Reaction Mixtures/Solutions)

Applicable for: HPLC waste, mother liquors.[1]

  • pH Check: If the solution is highly acidic (pH < 2), ensure the waste container is compatible (Glass or HDPE).[1]

  • Solvent Compatibility: Ensure the solvent carrier is compatible with the Halogenated Waste stream.[1]

  • Transfer: Pour into the Halogenated Organic Solvent carboy.

    • Critical: Record the volume and estimated concentration on the carboy log sheet.

  • Cap: Ensure the cap is vented if there is any risk of ongoing reaction, otherwise seal tightly.

Scenario C: Trace Contaminated Items (Vials, Pipette Tips)
  • Dry Residues: Place contaminated gloves, paper towels, and pipette tips into the Chemically Contaminated Debris (dry solid waste) bin.[1]

  • Empty Vials: If the vial contains <3% of its capacity, it is often considered "RCRA Empty."[1] However, for fluorinated compounds, best practice is to cap it and dispose of it in the Solid Hazardous Waste bin to prevent leaching.

Part 5: Spill Management Workflow

Do not wash spills down the sink. The fluorinated nature makes this an environmental pollutant.[1]

Protocol:

  • Isolate: Evacuate the immediate area if dust is airborne.[1]

  • PPE: Nitrile gloves (double gloved recommended), lab coat, safety goggles.[1]

  • Contain:

    • Solid Spill: Cover with wet paper towels to prevent dust, then scoop.[1]

    • Liquid Spill: Surround with absorbent pillows or vermiculite.[1]

  • Neutralize (Optional but Recommended for Acids): Sprinkle Sodium Bicarbonate ($ NaHCO_3 $) or Calcium Carbonate over the spill.[1] Wait for bubbling to cease.

  • Cleanup: Scoop the resulting slurry into a hazardous waste bag/pail. Label as "Spill Debris: Fluorinated Acid."[1]

Part 6: Visualizations

Figure 1: Disposal Decision Tree

This logic flow ensures the material ends up in the correct regulatory stream.[1]

DisposalWorkflow Start Start: Waste Generation StateCheck Physical State? Start->StateCheck Solid Solid StateCheck->Solid Liquid Liquid / Solution StateCheck->Liquid SolidType Pure Chemical or Debris? Solid->SolidType LiquidComp Solvent Type? Liquid->LiquidComp PureSolid Pure/Stock SolidType->PureSolid Debris Gloves/Tips SolidType->Debris BinSolid Solid Hazardous Waste Bin (Label: Fluorinated Organic) PureSolid->BinSolid BinDebris Chemically Contaminated Solid Waste Bin Debris->BinDebris HaloSolv Halogenated (DCM, etc.) LiquidComp->HaloSolv NonHaloSolv Non-Halogenated (MeOH, etc.) LiquidComp->NonHaloSolv BinHalo Halogenated Solvent Waste Carboy HaloSolv->BinHalo NonHaloSolv->BinHalo MUST go to Halogenated due to solute content

Caption: Decision logic for segregating 5-(2,4,5-Trifluorophenyl)pentanoic acid waste streams.

Part 7: The Scientific "Why" (Mechanism of Destruction)

Why is "Halogenated" segregation mandatory?

  • Thermal Stability: The C-F bond requires temperatures exceeding 1,100°C for complete mineralization.[1] Standard municipal incinerators often operate at lower temperatures, potentially leading to incomplete combustion and the release of PFAS-like byproducts or fluorinated aromatics into the atmosphere.

  • Scrubbing Requirement:

    
    
    The combustion generates Hydrogen Fluoride gas.[1][3] Specialized hazardous waste incinerators use caustic scrubbers  (spraying NaOH or lime) in the flue gas stack to neutralize the HF into harmless salts (NaF/CaF2) before release.[1] Sending this waste to a non-halogenated facility risks damaging their infrastructure and violating emissions permits.[1]
    

References

  • United States Environmental Protection Agency (EPA). (2024).[1] Incineration of Halogenated Organic Compounds. RCRA Orientation Manual. [Link][1]

  • PubChem. (n.d.).[1][8] 5,5,5-Trifluoropentanoic acid (Analogous Compound Safety Data). National Library of Medicine.[1] [Link][1]

  • Prudent Practices in the Laboratory. (2011). Management of Waste. National Academies Press.[1] [Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.